1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

• CAS: 648434-55-3

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthesis of 4-Methyl-2-(1-pentenyl)-1,3-dioxolane

Executive Summary

In the fields of synthetic organic chemistry and flavor/fragrance formulation, cyclic acetals hold a privileged position due to their unique organoleptic properties and structural stability. 4-Methyl-2-(1-pentenyl)-1,3-dioxolane —commonly referred to as trans-2-hexenal propylene glycol acetal—is a highly valued synthetic fragrance and flavoring agent[1],[2].

This technical guide provides an in-depth analysis of its molecular architecture, details a self-validating synthesis protocol grounded in mechanistic causality, and explores its formulation stability and regulatory safety profile. This document is designed for researchers, formulation scientists, and drug development professionals requiring rigorous, actionable data.

Molecular Architecture & Physicochemical Profiling

The compound is formed via the acetalization of trans-2-hexenal with 1,2-propanediol (propylene glycol)[3]. The resulting 1,3-dioxolane ring imparts specific lipophilic and volatile characteristics that are critical for its behavior in biological and formulation matrices. Its moderate lipophilicity (LogP ~2.17) ensures excellent solubility in non-polar solvents and ethanol, while remaining only slightly soluble in water[1].

Quantitative Data Summary

Property	Value / Description
IUPAC Name	4-methyl-2-(pent-1-enyl)-1,3-dioxolane[4]
CAS Number	94089-21-1[1]
Molecular Formula	C9H16O2[1]
Molecular Weight	156.22 g/mol [1],[2]
Density	0.978 - 1.0 g/cm³[1],[4]
Boiling Point	185.3 ± 25.0 °C (at 760 mmHg)[1]
Flash Point	59.9 ± 18.7 °C[1]
Refractive Index	1.497[1],[4]
LogP	2.17[1]

Chemical Synthesis & Mechanistic Causality

The synthesis of 4-methyl-2-(1-pentenyl)-1,3-dioxolane relies on the acid-catalyzed nucleophilic addition of 1,2-propanediol to the carbonyl group of trans-2-hexenal[3].

Mechanistic Causality

Acetal formation is a thermodynamically reversible process. To drive the equilibrium toward the product side (Le Chatelier's Principle), the byproduct (water) must be continuously sequestered. Toluene is selected as the reaction solvent because it forms a minimum-boiling heterogeneous azeotrope with water, allowing for efficient physical removal via a Dean-Stark apparatus.

Protocol: Azeotropic Acetalization of Trans-2-Hexenal

This protocol is designed as a self-validating system to ensure high yield and prevent product reversion.

• Reagent Assembly: In a dry 500 mL round-bottom flask, combine 0.10 mol of trans-2-hexenal and 0.12 mol of 1,2-propanediol[3]. Causality: The 20% molar excess of the diol ensures complete consumption of the volatile aldehyde. Add 150 mL of anhydrous toluene.

• Catalytic Activation: Introduce 0.005 mol of p-toluenesulfonic acid (p-TSA). Causality: p-TSA donates a proton to the carbonyl oxygen of trans-2-hexenal, increasing the electrophilicity of the carbonyl carbon and facilitating nucleophilic attack by the hydroxyl groups of the diol.

• Azeotropic Distillation: Attach a Dean-Stark trap fitted with a reflux condenser. Heat the reaction mixture to reflux (~110 °C).

• Self-Validation (In-Process Control): Monitor the water accumulation in the trap. Once approximately 1.8 mL of water is collected, sample the organic layer. Perform Gas Chromatography-Flame Ionization Detection (GC-FID) to confirm the complete disappearance of the trans-2-hexenal peak.

• Reaction Quenching (Critical Step): Cool the mixture to ambient temperature. Wash the organic phase with 50 mL of 5% aqueous sodium bicarbonate (NaHCO₃). Causality: Failing to neutralize the p-TSA before solvent evaporation will cause the acetal to hydrolyze back into the starting materials as the concentration increases.

• Desiccation and Isolation: Dry the neutralized organic layer over anhydrous Na₂SO₄. Filter and remove the toluene under reduced pressure using a rotary evaporator.

• Purification: Subject the crude residue to fractional vacuum distillation to yield pure 4-methyl-2-(1-pentenyl)-1,3-dioxolane.

Workflow for the acid-catalyzed synthesis of 4-methyl-2-(1-pentenyl)-1,3-dioxolane.

Formulation Stability & Industrial Utility

4-Methyl-2-(1-pentenyl)-1,3-dioxolane is extensively utilized as a flavoring agent and fragrance adjuvant, assigned FEMA number 4272 and JECFA number 1801[2]. Organoleptically, it imparts a fresh, green, and fruity apple aroma[5]. Acetal compounds are widely recognized as safe (GRAS) in flavor and fragrance ingredients[6].

pH-Dependent Matrix Stability

For formulation scientists, the primary concern when utilizing cyclic acetals is matrix pH. Acetals are highly stable in neutral to basic environments but are highly susceptible to acid-catalyzed hydrolysis. If formulated in an acidic matrix (e.g., a citrus beverage or low-pH topical serum), the 1,3-dioxolane ring will cleave, reverting the compound to trans-2-hexenal and propylene glycol. This degradation drastically alters the organoleptic profile, shifting the aroma from "fresh/fruity" to a harsh, pungent aldehyde note.

pH-dependent stability and hydrolysis pathway of the cyclic acetal in formulations.

Safety, Handling, & Environmental Impact

According to Global Harmonized System (GHS) classifications, 4-methyl-2-(1-pentenyl)-1,3-dioxolane is categorized under Hazard H226 as a flammable liquid and vapor[5].

• Handling: Due to its flash point of 59.9 °C[1], it must be handled in well-ventilated environments, strictly isolated from open flames, hot surfaces, or electrostatic discharges[7]. Non-sparking tools are recommended during large-scale industrial transfers[7].

• PPE: Standard personal protective equipment (PPE), including chemical-impermeable gloves, protective clothing, and eye protection, is mandatory to prevent skin and ocular contact[7].

• First Aid: In the event of ingestion, the mouth should be rinsed with water (do not induce vomiting), and poison control should be contacted immediately[7]. If inhaled, the victim must be moved to fresh air[7].

References

• Title: (E)-2-hexenal propylene glycol acetal 648434-55-3 Source: The Good Scents Company URL: [Link]

• Title: 4-Methyl-2-(1-penten-1-yl)-1,3-dioxolane | C9H16O2 | CID 574707 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

• Title: A CONCISE REVIEW ON SYNTHESIS OF ACETAL AND RECENT ADVANCES Source: SciSpace / YMER Digital URL: [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 4-Methyl-2-(1-penten-1-yl)-1,3-dioxolane | C9H16O2 | CID 574707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. China trans-2-Hexenal propyleneglycol acetal(CAS#94089-21-1) Manufacturer and Supplier | Xinchem [xinchem.com]
• 4. (E)-2-hexenal propylene glycol acetal 648434-55-3 [thegoodscentscompany.com]
• 5. echemi.com [echemi.com]
• 6. scispace.com [scispace.com]
• 7. echemi.com [echemi.com]

A Technical Guide to the ¹H and ¹³C NMR Spectroscopic Signatures of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

Introduction: The Structural Significance of Substituted 1,3-Dioxolanes

The 1,3-dioxolane moiety is a crucial structural motif in a multitude of natural products and pharmaceutical agents.[1] It often serves as a protecting group for 1,2-diols or carbonyl compounds during multi-step organic syntheses.[1] The specific compound, 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, combines this heterocyclic system with an unsaturated alkyl chain, presenting a unique set of stereochemical and electronic features. Accurate interpretation of its NMR spectra is paramount for confirming its synthesis and determining its isomeric purity.

NMR spectroscopy stands as the most powerful technique for the structural determination of such molecules in solution.[1] By analyzing the chemical shifts, coupling constants, and multiplicities of ¹H and ¹³C nuclei, one can deduce the precise connectivity and stereochemistry of the molecule.[1]

Molecular Structure and Atom Numbering

To facilitate a clear discussion of the NMR data, the following molecular structure and atom numbering scheme will be used throughout this guide. The stereochemistry at C-4 and of the C-5'/C-6' double bond can lead to multiple diastereomers. This guide will consider a general structure and discuss the expected variations in the NMR data.

Caption: Molecular structure of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- with atom numbering.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum provides information on the chemical environment and connectivity of protons. The following table summarizes the predicted chemical shifts (δ), multiplicities, and coupling constants (J) for 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, assuming a CDCl₃ solvent.[2]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2	~4.9 - 5.1	Triplet (t) or Doublet of Doublets (dd)	J ≈ 5-7	1H
H-5'/H-6' (alkenyl)	~5.3 - 5.8	Multiplet (m)	-	2H
H-4	~3.9 - 4.3	Multiplet (m)	-	1H
H-5a, H-5b	~3.4 - 4.0	Multiplet (m)	-	2H
H-4'	~2.0 - 2.2	Multiplet (m)	-	2H
H-3'	~1.3 - 1.5	Multiplet (m)	-	2H
H-2'	~1.2 - 1.4	Multiplet (m)	-	2H
C4-CH₃	~1.1 - 1.3	Doublet (d)	J ≈ 6-7	3H
H-1'	~0.8 - 1.0	Triplet (t)	J ≈ 7	3H

Rationale Behind the Predictions:

• H-2 (Acetal Proton): The proton at the C-2 position is highly deshielded due to the two adjacent oxygen atoms. Its chemical shift is a diagnostic indicator of the substituents at C-2.[1] For a 2-alkenyl substituted 1,3-dioxolane, a chemical shift in the range of 4.9-5.1 ppm is expected. Its multiplicity will be influenced by the coupling to the adjacent vinyl proton (H-6').

• H-5'/H-6' (Alkenyl Protons): These protons in the double bond will resonate in the typical olefinic region of the spectrum. The exact chemical shifts and coupling constants will be dependent on the (E/Z) stereochemistry of the double bond.

• Dioxolane Ring Protons (H-4, H-5a, H-5b): The protons on the dioxolane ring backbone typically appear in the range of 3.4-4.3 ppm.[1] The methyl substituent at C-4 will influence the chemical shift of H-4, and the diastereotopic nature of the H-5 protons can lead to complex splitting patterns.

• Alkyl Chain Protons (H-1' to H-4'): The protons of the pentenyl side chain will exhibit chemical shifts and multiplicities characteristic of an aliphatic chain. The terminal methyl group (H-1') is expected to be a triplet.

• C4-CH₃ Protons: The methyl group attached to the stereocenter C-4 will appear as a doublet due to coupling with H-4.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. The following table outlines the predicted chemical shifts for 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-6' (alkenyl)	~130 - 135
C-5' (alkenyl)	~125 - 130
C-2	~102 - 105
C-4	~75 - 78
C-5	~68 - 72
C-4'	~30 - 35
C-3'	~28 - 32
C-2'	~22 - 25
C4-CH₃	~18 - 22
C-1'	~13 - 15

Rationale Behind the Predictions:

• C-2 (Acetal Carbon): Similar to its attached proton, the acetal carbon is significantly deshielded and appears in the 102-105 ppm range.[3]

• C-5'/C-6' (Alkenyl Carbons): These sp² hybridized carbons will resonate in the downfield region typical for double bonds.

• Dioxolane Ring Carbons (C-4, C-5): The carbons of the dioxolane ring are influenced by the electronegative oxygen atoms and the methyl substituent.[3]

• Alkyl Chain Carbons (C-1' to C-4'): These carbons will have chemical shifts consistent with a standard aliphatic chain.

• C4-CH₃ Carbon: The methyl carbon at C-4 will be found in the upfield region of the spectrum.

Experimental Protocol for NMR Sample Preparation and Data Acquisition

To obtain high-quality NMR spectra, a standardized experimental protocol is essential. The following procedure is a validated method for the analysis of 1,3-dioxolane derivatives.[1]

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- for ¹H NMR and 20-50 mg for ¹³C NMR.[1]

  • Select a suitable deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a common choice for similar compounds.[1][2]

  • Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean vial.

  • Filter the solution through a pipette with a small cotton plug into a clean, dry 5 mm NMR tube to remove any particulate matter.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm for both ¹H and ¹³C).[1][2]

  • Cap the NMR tube securely and label it clearly.

• Data Acquisition:

  • Record the ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher) at a constant temperature (e.g., 298 K).

  • For ¹³C NMR, use proton decoupling to simplify the spectrum to single lines for each unique carbon.

  • Acquire Distortionless Enhancement by Polarization Transfer (DEPT) spectra (DEPT-90 and DEPT-135) to aid in the assignment of carbon multiplicities (CH, CH₂, CH₃).

Workflow for Structural Confirmation

A systematic workflow ensures the accurate and complete structural elucidation of the target molecule. This involves a combination of 1D and 2D NMR experiments.

Sources

• 1. benchchem.com [benchchem.com]
• 2. 1H proton nmr spectrum of 1,3-dioxane C4H8O2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 meta-dioxane 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. Substituent effects on 13C chemical shifts of alkyl-substituted 4-oxo-1,3-dioxolanes and 5-oxo-1,3-oxathiolanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Mechanistic Mass Spectrometry Profiling of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-: A Technical Guide to EI-MS Fragmentation and Analytical Workflows

Executive Summary

As a Senior Application Scientist, I frequently encounter 2,4-disubstituted 1,3-dioxolanes in complex matrices ranging from flavor chemistry to pharmaceutical intermediates. 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (Formula: C9H16O2, Exact Mass: 156.1150 Da) is a cyclic acetal typically derived from the 1[1].

Because structural isomers of substituted dioxolanes yield highly similar mass spectra, relying solely on basic library matching often leads to false positives. This whitepaper details the mechanistic causality of its electron ionization (EI) fragmentation and provides a self-validating GC-MS protocol designed to ensure unambiguous identification.

Mechanistic Causality of EI-MS Fragmentation

In standard 70 eV Electron Impact (EI) mass spectrometry, the intact molecular ion [M]+∙ of aliphatic acetals is typically weak or entirely absent. This is due to the rapid, thermodynamically driven cleavage of the bonds adjacent to the highly electronegative oxygen atoms.

Pathway A: α -Cleavage and the m/z 87 Base Peak

The dominant fragmentation pathway is the α -cleavage of the bulky 2-substituent. For 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, the loss of the 1-pentenyl radical ( C5​H9∙​ , 69 Da) generates the [C4​H7​O2​]+ cation at m/z 87 .

• Causality: The driving force behind this specific cleavage is charge stabilization. The resulting positive charge is highly delocalized across the two adjacent ring oxygen atoms, forming an exceptionally stable oxonium ion. Consequently, m/z 87 is the universal.

Pathway B: Allylic Cleavage (m/z 127)

The 1-pentenyl side chain ( −CH=CH−CH2​−CH2​−CH3​ ) contains a double bond that influences side-chain fragmentation. Cleavage of the allylic bond results in the loss of an ethyl radical ( C2​H5∙​ , 29 Da), yielding an extended conjugated fragment at m/z 127 .

Pathway C: Dioxolane Ring Opening

Subsequent high-energy degradation of the dioxolane ring yields characteristic low-mass fragments. The loss of formaldehyde or acetaldehyde equivalents from the ring produces m/z 59 ( [C3​H7​O]+ ) and m/z 43 ( [C2​H3​O]+ ), which are typical signatures of propylene glycol-derived acetals.

Mechanistic logic tree of primary EI-MS fragmentation pathways.

Quantitative Fragmentation Data

To facilitate rapid spectral interpretation, the expected quantitative fragmentation profile is summarized below.

m/z Ratio	Fragment Formula	Relative Abundance	Mechanistic Origin
156	[C9​H16​O2​]+∙	< 1%	Intact Molecular Ion ( M+∙ )
155	[C9​H15​O2​]+	2 - 5%	Loss of H∙ at C2 ( α -cleavage)
141	[C8​H13​O2​]+	< 5%	Loss of CH3∙​ from the C4 position
127	[C7​H11​O2​]+	10 - 20%	Allylic cleavage (loss of C2​H5∙​ )
87	[C4​H7​O2​]+	100%	Loss of 1-pentenyl radical (Base Peak )
59	[C3​H7​O]+	20 - 40%	Dioxolane ring opening
43	[C2​H3​O]+/[C3​H7​]+	30 - 50%	Dioxolane ring opening

Self-Validating GC-MS Analytical Protocol

To achieve rigorous scientific integrity, an analytical protocol cannot merely list steps; it must be a self-validating system . Because 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- possesses multiple stereocenters (at C2 and C4) and a double bond capable of E/Z isomerism, a single chromatographic peak is highly unlikely. Furthermore, MS alone cannot differentiate it from closely related positional isomers.

The following protocol integrates internal standardization and Kovats Retention Indices (RI) as an orthogonal validation axis to ensure absolute trustworthiness.

Step 1: Sample Preparation & Internal Standardization

• Extract the target analyte using a non-polar solvent (e.g., HPLC-grade Hexane).

  • Causality: Hexane minimizes the co-extraction of highly polar matrix components (like sugars or organic acids) that could foul the GC inlet and degrade peak shape.

• Spike the sample with a C8​−C20​ n-alkane standard mixture (10 µg/mL).

  • Self-Validation: This spike provides an internal, run-specific reference to calculate the Kovats RI, entirely eliminating errors caused by column trimming or retention time drift.

Step 2: Gas Chromatographic Separation

• Column: Use a non-polar capillary column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Temperature Program: 40°C (hold 2 min), ramp at 10°C/min to 250°C.

  • Causality: A slow, controlled thermal ramp is strictly required to resolve the diastereomers and E/Z isomers of the dioxolane. These isomers will elute as closely spaced, distinct peaks with virtually identical mass spectra.

Step 3: Mass Spectrometric Detection

• Ionization: Electron Impact (EI) at exactly 70 eV.

• Source Temperature: 230°C.

• Scan Range: m/z 35 to 300.

  • Causality: 70 eV is the universal standard for EI. Utilizing this exact kinetic energy ensures the fragmentation kinetics match established 2[2], specifically preserving the diagnostic m/z 87 to m/z 43 abundance ratio.

Step 4: Orthogonal Validation (Data Analysis)

• Extract the ion chromatogram (EIC) for m/z 87 to locate the target peaks.

• Verify the presence of the secondary diagnostic ions (m/z 127, 59, 43).

• Calculate the Kovats RI using the co-eluting n-alkane standards. A positive identification requires both a >90% spectral match and an RI within ±5 units of the literature value for the specific stereoisomer.

Self-validating GC-MS experimental workflow for dioxolane characterization.

References

• Title: Mass Spectral Characterization of 2,4-Disubstituted 1,3-Dioxolanes Found in Flavors Source: electronicsandbooks.com URL: 1

• Title: Application Note: Analysis of 2-Methyl-1,3-dioxolane by Gas Chromatography-Mass Spectrometry Source: benchchem.com URL:

• Title: 1,3-Dioxolane, 2,2-dimethyl- - the NIST WebBook Source: nist.gov URL: 2

Sources

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. 1,3-Dioxolane, 2,2-dimethyl- [webbook.nist.gov]

Toxicity Profile and Safety Data Sheet (SDS) Analysis for 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

A Comprehensive Technical Guide on Physicochemical Properties, Metabolic Fate, and Handling Protocols

Executive Summary

1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (commonly known as trans-2-hexenal propylene glycol acetal) is a highly specialized synthetic intermediate and flavoring agent[1]. Recognized under FEMA number 4272 and JECFA number 1801, this compound is primarily utilized in the flavor and fragrance industry to impart a fresh, green, apple-like aroma to formulations[1][2].

From a safety and drug development perspective, understanding the toxicity profile of this acetal requires a deep dive into its metabolic fate. Because acetals are uniquely sensitive to pH, the compound acts as a prodrug-like delivery system for its parent aldehyde (trans-2-hexenal) and diol (propylene glycol)[3]. This whitepaper synthesizes the physicochemical data, toxicological mechanisms, and rigorous experimental protocols necessary to handle, analyze, and evaluate this compound safely.

Chemical Identity and Physicochemical Properties

The physical properties of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- dictate both its industrial utility and its biological absorption profile. Its moderate lipophilicity (LogP ~2.17) ensures rapid absorption across mucosal membranes, while its low flash point necessitates strict flammable liquid handling protocols[4].

Table 1: Chemical Identifiers

Parameter	Identifier / Value
IUPAC Name	4-methyl-2-(pent-1-enyl)-1,3-dioxolane[4]
Common Synonyms	trans-2-Hexenal propylene glycol acetal; (E)-2-hexenal propylene glycol acetal[1][5]
CAS Registry Numbers	648434-55-3; 94089-21-1[1][4]
FEMA / JECFA Number	4272 / 1801[1][3]
Molecular Formula	C₉H₁₆O₂[4]

| Molecular Weight | 156.22 g/mol [4] |

Table 2: Key Safety & Physical Metrics

Metric	Value	Causality / Operational Impact
Flash Point	59.9 ± 18.7 °C[4]	Dictates GHS H226 (Flammable liquid) classification. Requires non-sparking tools and grounded equipment during transfer[2][6].
LogP (Octanol/Water)	2.17[4]	Moderate lipophilicity ensures rapid partitioning into lipid bilayers, facilitating complete gastrointestinal absorption.
Density	0.978 g/cm³[5]	Slightly less dense than water; phase separation will occur in aqueous spills, requiring hydrophobic absorbents.

| Refractive Index | 1.497[4] | Used as a rapid, non-destructive QA/QC metric to verify bulk purity before formulation. |

Toxicological Profile and Metabolic Fate

Mechanistic Insights into Acetal Metabolism

The systemic toxicity of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- is inherently tied to its hydrolysis products. In the acidic environment of the stomach (pH 1.5–3.5), the acetal linkage undergoes rapid acid-catalyzed hydrolysis[3]. This cleavage yields two distinct molecules:

• trans-2-Hexenal : An α,β-unsaturated aldehyde. While reactive as an electrophile, it is rapidly detoxified in the liver via conjugation with glutathione (GSH) catalyzed by Glutathione S-Transferase (GST), or oxidized to trans-2-hexenoic acid by Aldehyde Dehydrogenase (ALDH)[3]. The acid then enters the standard fatty acid β-oxidation pathway[7].

• Propylene Glycol : A Generally Recognized As Safe (GRAS) diol that seamlessly enters the glycolytic pathway to be metabolized into pyruvic acid and eventually carbon dioxide and water[3][7].

Because both metabolites are efficiently cleared by high-capacity endogenous biochemical pathways, the Joint FAO/WHO Expert Committee on Food Additives (JECFA) has concluded that the compound presents "No safety concern" at current levels of intake[8].

Metabolic degradation and detoxification pathway of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-.

Safety Data Sheet (SDS) & Hazard Communication

Despite its metabolic safety, the compound poses physical and occupational hazards in its neat (undiluted) form. Compliance with Global Harmonized System (GHS) standards is mandatory[2].

GHS Classification

• Hazard Class: Flammable Liquid (Category 3)

• Signal Word: Warning / Danger[2]

• Hazard Statement: H226 - Flammable liquid and vapor[2].

Precautionary Protocols (P-Statements)

• Prevention: P210 (Keep away from heat, sparks, open flames, and hot surfaces. No smoking)[2]. P233 (Keep container tightly closed). P240 (Ground/bond container and receiving equipment)[2]. P280 (Wear protective gloves/protective clothing/eye protection)[2].

• Response: P303+P361+P353 (IF ON SKIN: Take off immediately all contaminated clothing. Rinse skin with water/shower)[2]. P370+P378 (In case of fire: Use dry chemical, CO₂, or alcohol-resistant foam to extinguish)[2].

Emergency First-Aid Measures

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Acetals can cause mild respiratory irritation[6].

• Ingestion: Rinse mouth thoroughly with water. Do not induce vomiting , as the aspiration of lipophilic compounds can cause chemical pneumonitis. Call a Poison Control Center immediately[6].

Experimental Protocols for Safety & Quality Control

To ensure the integrity and safety of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- during research and formulation, the following self-validating protocols must be implemented.

Protocol A: GC-MS Analysis for Purity and Degradation Monitoring

Expertise Rationale: Acetals are notoriously sensitive to acidic environments and moisture, leading to premature artifactual hydrolysis into the parent aldehyde and diol. Therefore, sample preparation must utilize strictly anhydrous, non-polar solvents and deactivated glass liners to prevent breakdown during injection.

• Sample Preparation: Dilute the compound to 1,000 ppm in anhydrous GC-grade hexane. Add 50 ppm of nonane as an internal standard.

• Instrument Setup: Use a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS). Set the injection port to 220°C using a split ratio of 50:1.

• Temperature Program: Hold at 60°C for 2 min, ramp at 10°C/min to 250°C, hold for 5 min.

• Detection: Electron Impact (EI) ionization at 70 eV. Scan range: 35–300 m/z.

• Self-Validating System: The protocol is validated if the internal standard (nonane) recovery is ≥95% and the baseline remains free of siloxane bleed. If trans-2-hexenal peaks are detected, the sample has undergone degradation.

Protocol B: In Vitro Cytotoxicity Assay (HepG2 Model)

Expertise Rationale: While the parent acetal is GRAS, its primary metabolite (trans-2-hexenal) is an electrophile capable of forming Michael adducts with cellular nucleophiles. Evaluating cytotoxicity in a metabolically competent hepatic cell line (HepG2) ensures that the intracellular GSH pool is sufficient to detoxify the aldehyde before macromolecular damage occurs.

• Cell Culture: Seed HepG2 cells in a 96-well plate at 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24h at 37°C, 5% CO₂.

• Treatment: Treat cells with serial dilutions of the compound (0.1 µM to 100 µM) dissolved in 0.1% DMSO for 24 hours.

• Viability Assessment: Add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours, dissolve formazan crystals in 100 µL DMSO, and read absorbance at 570 nm.

• Self-Validating System: Include a vehicle control (0.1% DMSO) to establish baseline viability, and a positive control (50 µM tert-butyl hydroperoxide) to validate assay sensitivity to oxidative stress. The assay is valid only if the positive control yields >50% reduction in viability and the vehicle control shows <5% variance.

Self-validating GC-MS workflow for acetal purity and degradation analysis.

Regulatory Grounding

The regulatory landscape for 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- is well-established due to its extensive evaluation by global food safety authorities:

• FEMA GRAS Status: Evaluated and designated as Generally Recognized As Safe (GRAS) under FEMA number 4272 for use as a flavoring agent[1][3].

• JECFA Evaluation: The Joint FAO/WHO Expert Committee on Food Additives evaluated this compound (No. 1801) and concluded there is no safety concern at current estimated levels of dietary intake, citing its rapid metabolism into endogenous pathways[7][8].

References

• 4-Methyl-2-(1-penten-1-yl)-1,3-dioxolane | C9H16O2 | CID 574707 - PubChem. Available at: [Link]

• (E)-2-hexenal propylene glycol acetal 648434-55-3 - The Good Scents Company. Available at:[Link]

• The FEMA GRAS assessment of a,b-unsaturated aldehydes and related substances used as flavor ingredients - FEMA. Available at: [Link]

• EVALUATION OF CERTAIN FOOD ADDITIVES (69th Report) - INCHEM / WHO. Available at:[Link]

• SUMMARY OF RECOMMENDATIONS FROM THE 69TH JECFA - FAO. Available at: [Link]

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Stereochemical Architecture and Synthesis of 4-Methyl-2-(1-pentenyl)-1,3-dioxolane: A Technical Guide

Executive Summary

The compound 4-methyl-2-(1-pentenyl)-1,3-dioxolane (also known as 2-hexenal propylene glycol acetal) is a highly valued heterocyclic compound utilized extensively in flavor and fragrance chemistry, as well as a controlled release modulator in consumer products [1]. Formed via the acetalization of 2-hexenal with 1,2-propanediol (propylene glycol), this molecule presents a fascinating stereochemical profile. Because the biological and olfactory receptors in humans are inherently chiral, the precise stereochemistry of this dioxolane dictates its sensory threshold, odor profile (typically described as mild green, fruity, and apple-like), and release kinetics [2].

As a Senior Application Scientist, understanding the causality between the synthetic methodology, the resulting stereocenters, and the analytical validation is critical for drug development professionals and materials scientists looking to leverage chiral acetals.

Stereochemical Deconstruction & Chiral Centers

The structural complexity of 4-methyl-2-(1-pentenyl)-1,3-dioxolane arises from three distinct stereogenic elements: the geometry of the alkene and the two chiral centers on the dioxolane ring.

• Alkene Geometry: The 1-pentenyl side chain contains a double bond that can exist in either the (E) or (Z) configuration. In commercial and natural synthesis, the (E)-isomer (derived from trans-2-hexenal) is overwhelmingly predominant due to its thermodynamic stability [3].

• C2 Chiral Center: The acetal carbon (C2) is bonded to two oxygen atoms, a hydrogen atom, and the 1-pentenyl group. The formation of this center occurs during the ring-closure step of the acetalization mechanism.

• C4 Chiral Center: The C4 position of the dioxolane ring is bonded to an oxygen atom, the C5 methylene group, a hydrogen atom, and a methyl group. The chirality here is entirely inherited from the starting material, 1,2-propanediol.

Assuming a fixed (E)-alkene geometry, the presence of the C2 and C4 chiral centers yields four distinct stereoisomers (two pairs of enantiomers), which form cis and trans diastereomers based on the relative orientation of the 1-pentenyl and methyl groups across the ring plane [4].

Table 1: Physicochemical and Stereochemical Properties

To facilitate rapid comparison for formulation and analytical tracking, the core quantitative data is summarized below.

Property	Value / Description	Causality / Significance
Molecular Formula	C₉H₁₆O₂	Determines baseline mass (156.22 g/mol ) for GC-MS tracking [1].
Stereoisomers (E-alkene)	(2R,4R), (2S,4S), (2R,4S), (2S,4R)	Dictates receptor binding affinity; cis and trans pairs have distinct olfactory thresholds.
Diastereomeric Pairs	cis and trans	Cis/trans isomers exhibit different boiling points, allowing for fractional distillation separation.
LogP (Octanol/Water)	~2.17	Indicates lipophilicity; crucial for predicting release rates in emulsion-based formulations [1].
Refractive Index	1.497 ± 0.02	Used as a rapid, non-destructive QA/QC metric to validate bulk purity post-distillation [2].

Mechanistic Pathway of Stereocenter Formation

The synthesis of 4-methyl-2-(1-pentenyl)-1,3-dioxolane proceeds via an acid-catalyzed acetalization. The stereodetermining step is the intramolecular nucleophilic attack of the secondary hydroxyl group onto the planar oxocarbenium ion intermediate. The trajectory of this attack (Re or Si face) dictates whether the resulting dioxolane will adopt a cis or trans configuration.

Acid-catalyzed acetalization pathway of 2-hexenal forming chiral 1,3-dioxolane diastereomers.

Self-Validating Experimental Protocol: Stereoselective Acetalization

To ensure scientific integrity, the following protocol is designed as a self-validating system. Every step includes a mechanistic rationale and a built-in validation checkpoint to ensure the reaction proceeds under strict thermodynamic control.

Materials Required:

• (E)-2-hexenal (1.0 eq, 100 mmol)

• Racemic or enantiopure 1,2-propanediol (1.2 eq, 120 mmol)

• p-Toluenesulfonic acid (p-TsOH) monohydrate (0.05 eq, 5 mmol)

• Anhydrous toluene (100 mL)

• Dean-Stark apparatus

Step-by-Step Methodology:

• Reaction Assembly: Combine (E)-2-hexenal, 1,2-propanediol, and p-TsOH in anhydrous toluene within a round-bottom flask.

  • Causality:p-TsOH is chosen because it is highly soluble in organic solvents and provides the necessary protonation without introducing excess aqueous volume. The 1.2 eq excess of diol drives the equilibrium forward.

• Azeotropic Distillation: Attach the Dean-Stark trap and reflux the mixture at 110°C.

  • Causality: Acetalization is a reversible equilibrium. Toluene forms an azeotrope with the water byproduct. By continuously removing water, Le Chatelier's principle forces the reaction to completion.

  • Self-Validation Checkpoint: Monitor the volume of water collected in the trap. The reaction is complete when exactly 1.8 mL (100 mmol) of water is collected.

• Reaction Quenching: Cool the mixture to room temperature and immediately wash with 50 mL of saturated aqueous NaHCO₃.

  • Causality: Acetals are stable in base but highly labile in acid. Quenching neutralizes the p-TsOH catalyst, preventing the thermodynamic back-reaction (hydrolysis) during the workup phase.

  • Self-Validation Checkpoint: Test the aqueous layer with pH paper. It must read ≥ 8.0 before proceeding to solvent evaporation.

• Purification & Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via fractional vacuum distillation.

  • Causality: Fractional distillation separates the unreacted starting materials and can often enrich the cis or trans diastereomeric ratio based on slight differences in boiling points.

Analytical Characterization & Stereoisomer Resolution

Validating the stereochemical outcome of the synthesis requires high-resolution analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The relative stereochemistry (cis vs. trans) can be assigned using 1D ¹H-NMR and 2D NOESY/ROESY experiments. The chemical shifts of the C2 acetal proton and the C4 methyl protons will differ between diastereomers due to the anisotropic shielding effects of the 1-pentenyl group [4]. A NOESY cross-peak between the C2 proton and the C4 methyl group confirms a cis relationship.

• Chiral Gas Chromatography (GC-FID/MS): To resolve all four stereoisomers, chiral stationary phases (e.g., cyclodextrin-based columns like β-DEX) must be employed.

  • Methodology: Inject the purified sample using a slow temperature ramp (e.g., 2°C/min starting from 60°C). The diastereomers will elute as two distinct pairs of peaks, and the enantiomers within those pairs will be resolved by the chiral interactions with the column matrix.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 574707, 4-Methyl-2-(1-penten-1-yl)-1,3-dioxolane." PubChem, [Link].

• The Good Scents Company. "(E)-2-hexenal propylene glycol acetal Information." TGSC Information System, [Link].

Electron ionization mass spectra of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

An In-depth Technical Guide to the Electron Ionization Mass Spectra of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

Abstract

This technical guide provides a comprehensive analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pathways for the cyclic acetal 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-. Designed for researchers, analytical scientists, and professionals in drug development, this document moves beyond a simple spectral interpretation. It delves into the mechanistic underpinnings of the fragmentation process, explaining the causality behind the formation of key diagnostic ions. By combining fundamental principles of mass spectrometry with established fragmentation patterns for dioxolanes and unsaturated aliphatic chains, this guide serves as a predictive framework for identifying and characterizing this molecule and its structural analogs. It includes a detailed experimental protocol for acquiring high-quality GC-MS data and utilizes visualizations to clarify complex fragmentation cascades.

The Principles of Electron Ionization for Structural Elucidation

Electron Ionization (EI) is a foundational technique in mass spectrometry, prized for its ability to generate reproducible and information-rich mass spectra that are searchable in extensive libraries like that of the National Institute of Standards and Technology (NIST).[1] The process begins with the volatilization of the analyte, which then enters a high-vacuum ionization chamber. Here, it is bombarded by a beam of high-energy electrons, typically at 70 electron volts (eV).[1] This energy is sufficient to eject an electron from the analyte molecule (M), creating a positively charged radical cation known as the molecular ion (M•+).

The molecular ion's mass-to-charge ratio (m/z) corresponds to the molecular weight of the analyte, a critical piece of information. However, the 70 eV of energy imparted often leaves the M•+ in a highly energetic and unstable state.[2] This excess energy is dissipated through a series of predictable bond cleavages and rearrangements, a process called fragmentation. The resulting fragment ions, along with the remaining M•+, are accelerated and separated by the mass analyzer, generating a unique fragmentation pattern that serves as a structural fingerprint of the molecule.[3][4] The stability of the resulting fragments, such as the formation of resonance-stabilized carbocations, largely dictates the most favorable fragmentation pathways.[5]

Analyte Profile: 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

To predict the fragmentation pattern, we must first understand the analyte's structure and chemical properties.

• IUPAC Name: 4-methyl-2-(pent-1-en-1-yl)-1,3-dioxolane[6]

• Molecular Formula: C₉H₁₆O₂[6][7]

• Molecular Weight: 156.22 g/mol [6][7][8]

• Structure: The molecule consists of two key features: a five-membered 1,3-dioxolane ring (a cyclic acetal) substituted with a methyl group at the 4-position, and an unsaturated 1-pentenyl side chain attached at the 2-position.

The presence of two oxygen atoms in the dioxolane ring makes this region electron-rich and a primary site for initial ionization and subsequent fragmentation. The double bond in the pentenyl chain introduces another potential ionization site and directs specific cleavage patterns, such as allylic cleavage.

Predicted Fragmentation Pathways under Electron Ionization

The fragmentation of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- is predicted to be a composite of pathways characteristic of cyclic acetals and unsaturated hydrocarbons.

The Molecular Ion (M•+)

Cyclic acetals, like ethers, often yield weak or entirely absent molecular ion peaks in 70 eV EI spectra.[9][10] This is due to the high stability of the fragment ions formed immediately upon ionization, which provides a low-energy pathway for dissociation. Therefore, the peak at m/z 156 is expected to be of very low abundance. A key initial fragmentation is often the loss of a hydrogen atom from the carbon atom between the two oxygens (C2), leading to a stable, oxonium-type [M-1]⁺ ion at m/z 155 .

Primary Fragmentation: Ring Opening and Alpha-Cleavage

The most favorable fragmentation pathways are initiated by cleavage of the bonds adjacent to the oxygen atoms, which leads to stabilized carbocations.

• Loss of the Pentenyl Side Chain: The most significant initial fragmentation is the homolytic cleavage of the C2-carbon bond connecting the pentenyl group to the dioxolane ring (an alpha-cleavage). This results in two primary fragments. The charge is preferentially retained by the oxygen-containing fragment due to the stabilizing effect of the lone pairs. This yields a highly abundant ion at m/z 87 . The corresponding pentenyl radical (C₅H₉•) is lost as a neutral species.

• Ring Opening Mechanisms: Ionization on one of the ring oxygen atoms can trigger a ring-opening cascade. This typically involves the cleavage of a C-O bond followed by the cleavage of an adjacent C-C bond. A common pathway for 4-methyl-1,3-dioxolanes is the loss of a propylene oxide molecule (C₃H₆O) or acetaldehyde (C₂H₄O), leading to various smaller fragments.

Fragmentation of the Pentenyl Side Chain

Cleavage can also be initiated within the unsaturated side chain, particularly if the initial ionization occurs at the double bond.

• Allylic Cleavage: The bond beta to the double bond is susceptible to cleavage, as it results in a resonance-stabilized allylic cation. Cleavage of the C3'-C4' bond would result in the loss of an ethyl radical (•C₂H₅), leading to a fragment ion at m/z 127 . This is a highly characteristic fragmentation for unsaturated systems.[5]

Key Diagnostic Ions

Based on these predicted pathways, several key ions can be considered diagnostic for the structure of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-.

Summary of Predicted Key Ions

The following table summarizes the most anticipated ions in the EI mass spectrum, their proposed structures, and the mechanisms of their formation.

m/z	Proposed Ion Formula	Proposed Structure/Fragment	Mechanism of Formation	Expected Abundance
156	[C₉H₁₆O₂]•+	Molecular Ion	Electron Ionization	Very Low / Absent
155	[C₉H₁₅O₂]⁺	[M-H]⁺	Loss of H• from C2	Low
127	[C₇H₁₁O₂]⁺	[M-C₂H₅]⁺	Allylic cleavage with loss of an ethyl radical	Moderate
87	[C₄H₇O₂]⁺	Dioxolane-derived cation	α-cleavage, loss of pentenyl radical (•C₅H₉)	High (Potential Base Peak)
69	[C₅H₉]⁺	Pentenyl cation	Charge retention on the hydrocarbon chain after α-cleavage	Moderate
55	[C₄H₇]⁺	Butenyl cation	Fragmentation of the pentenyl side chain	Moderate
43	[C₃H₇]⁺ or [C₂H₃O]⁺	Propyl or Acylium ion	Fragmentation of side chain or ring structure	High

Experimental Protocol for GC-MS Analysis

This protocol outlines a self-validating methodology for acquiring the EI-MS spectrum of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-. The use of a standard non-polar column and a typical temperature program ensures robust and reproducible results.

5.1 Instrumentation and Consumables

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with an Electron Ionization (EI) source.

• GC Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, 5% Phenyl Methyl Siloxane (e.g., Agilent DB-5ms, Restek Rxi-5Sil MS).

• Carrier Gas: Helium (99.999% purity) at a constant flow rate of 1.0 mL/min.

• Sample: 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- standard.

• Solvent: High-purity Hexane or Ethyl Acetate.

• Vials: 2 mL amber glass autosampler vials with PTFE-lined caps.

5.2 Sample Preparation

• Prepare a stock solution of the analyte at 1000 ppm (1 mg/mL) in the chosen solvent.

• Perform a serial dilution to create a working standard at approximately 10 ppm (10 µg/mL). This concentration is typically sufficient to produce a strong signal without saturating the detector.

5.3 GC Method Parameters

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Injection Mode: Split (e.g., 20:1 ratio) to prevent column overloading.

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at 10 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 minutes.

5.4 MS Method Parameters

• Ion Source: Electron Ionization (EI).

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Electron Energy: 70 eV.

• Mass Scan Range: m/z 40 - 400.

• Solvent Delay: 3 minutes (to prevent the solvent peak from damaging the detector).

5.5 Data Analysis

• Identify the chromatographic peak corresponding to the analyte.

• Extract the mass spectrum from the apex or across the entirety of the peak.

• Perform a background subtraction to obtain a clean spectrum.

• Compare the resulting experimental spectrum against the predicted fragmentation pattern and search against the NIST mass spectral library.

Conclusion and Authoritative Grounding

The electron ionization mass spectrum of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- is predicted to be dominated by fragments arising from the cleavage of the dioxolane ring system rather than a prominent molecular ion. The most diagnostically significant ion is expected at m/z 87 , corresponding to the stable 4-methyl-1,3-dioxolan-2-ylium cation formed via alpha-cleavage. A secondary, but still important, ion at m/z 127 resulting from allylic cleavage of the pentenyl side chain would provide strong evidence for the unsaturated nature of the substituent. This predictive guide, grounded in the fundamental principles of mass spectrometry, provides researchers with a robust framework for the identification and structural confirmation of this compound, demonstrating how a deep understanding of fragmentation mechanisms can overcome the absence of library spectra for novel or uncommon molecules.

References

• ChemBK. (n.d.). 1,3-Dioxolane, 4-methyl-2-(1E)-1-penten-1-yl-. Retrieved from [Link]

• PubChem. (n.d.). 4-Methyl-2-pentyl-1,3-dioxolane. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-Methyl-2-(1-penten-1-yl)-1,3-dioxolane. National Center for Biotechnology Information. Retrieved from [Link]

• AIP Publishing. (2024). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. Journal of Physical and Chemical Reference Data. Retrieved from [Link]

• PubChem. (n.d.). (E)-4-methyl-2-(pent-1-enyl)-1,3-dioxolane. National Center for Biotechnology Information. Retrieved from [Link]

• ACS Publications. (2019). Synthesis of 1,3-Dioxolane from Aqueous Formaldehyde Solution and Ethylene Glycol: Kinetics and Reactive Distillation. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• FooDB. (2010). Showing Compound 4-Methyl-2-pentyl-1,3-dioxolane (FDB016307). Retrieved from [Link]

• NIST. (n.d.). 1,3-Dioxolane, 4-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• AIP Publishing. (2022). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I. Diagnostic Ions for Acyclic Compounds with up to One Functional Group. Retrieved from [Link]

• NIST. (n.d.). 1,3-Dioxolane. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 1,3-Dioxolane, 4-methyl-2-phenyl-. NIST Chemistry WebBook. Retrieved from [Link]

• PubMed. (2008). Structural characterization of alpha,beta-unsaturated aldehydes by GC/MS is dependent upon ionization method. Retrieved from [Link]

• ChemRxiv. (2025). Interesting signals from (electro)chemical mass spectrometry: are they real? Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Metabo-Psep. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Retrieved from [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

• PubMed. (2014). Elucidation of electron ionization mass spectrometric fragmentation pathways of trimethylsilyl ether derivatives of vicinal diols deriving from haplamine by collision-induced dissociation gas chromatography/tandem mass spectrometry and ¹⁸O labelling. Retrieved from [Link]

• University of Calgary. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• Spectroscopy Online. (2026). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Retrieved from [Link]

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• 10. chemistry.miamioh.edu [chemistry.miamioh.edu]

Protocols & Analytical Methods

Application Note: 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- as an Orthogonal Protecting Group Reagent for 1,2- and 1,3-Diols

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Strategic Utility in Complex Molecule Synthesis

In the multi-step synthesis of complex active pharmaceutical ingredients (APIs) and natural products, the selective protection and deprotection of 1,2- and 1,3-diols is a critical logistical challenge. While standard protecting groups like acetonides (isopropylidene acetals) and benzylidene acetals are ubiquitous, their removal often requires strongly acidic conditions or transition-metal-catalyzed hydrogenolysis, respectively[1]. These conditions can inadvertently cleave acid-sensitive moieties (e.g., silyl ethers, THP groups) or reduce susceptible functional groups elsewhere in the molecule.

1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (commercially known in the fragrance industry as 2-hexenal propylene glycol acetal) offers a highly specialized solution to this problem. By utilizing this compound as a transacetalization reagent , chemists can install a 2-(1-pentenyl) acetal onto target diols. The strategic advantage lies in the resulting α,β -unsaturated side chain: the electron-rich 1-pentenyl olefin serves as a unique chemical handle that allows for orthogonal deprotection via mild oxidative cleavage , completely bypassing the need for Brønsted acids or hydrogen gas[2].

Mechanistic Insights and Causality (E-E-A-T)

To utilize this reagent effectively, one must understand the thermodynamic and kinetic drivers of both the protection and deprotection phases.

The Protection Phase: Acid-Catalyzed Transacetalization

The installation of the 2-(1-pentenyl) acetal relies on an acid-catalyzed transacetalization. When 1,3-dioxolane, 4-methyl-2-(1-pentenyl)- is exposed to a Lewis or Brønsted acid, the dioxolane ring is reversibly protonated/activated, leading to ring-opening and the formation of a highly reactive oxocarbenium ion intermediate[3]. The target complex diol acts as a nucleophile, attacking this intermediate to form the new cyclic acetal, simultaneously displacing propylene glycol (1,2-propanediol).

Causality in Experimental Design: Because transacetalization is an equilibrium process, the reaction must be driven forward. Propylene glycol has a relatively high boiling point (~188 °C), making it difficult to remove via simple distillation. Therefore, the protocol utilizes Bismuth Triflate (Bi(OTf)₃) as a mild, water-tolerant Lewis acid catalyst[4], combined with 4Å molecular sieves to physically sequester the displaced propylene glycol, thereby pushing the equilibrium toward the protected target diol.

Caption: Mechanism of Bi(OTf)₃-catalyzed transacetalization driven by propylene glycol sequestration.

The Deprotection Phase: Orthogonal Oxidative Cleavage

The true value of the 2-(1-pentenyl) acetal is realized during deprotection. Standard acetals are locked and stable under basic or oxidative conditions[1]. However, the 1-pentenyl group contains an isolated olefin. By subjecting the protected molecule to Ruthenium-catalyzed oxidative cleavage (RuCl₃ / NaIO₄), the carbon-carbon double bond is rapidly cleaved to yield an intermediate glyoxylic acetal (or formate derivative)[2].

Causality in Experimental Design: Acetals derived from highly electron-withdrawn carbonyls (like glyoxylic acid) are thermodynamically unstable and highly susceptible to hydrolysis. The intermediate spontaneously collapses under the mild, biphasic aqueous conditions of the oxidation reaction, cleanly releasing the free target diol without ever exposing the molecule to the strong acids required to cleave standard acetonides.

Caption: Orthogonal deprotection pathway via oxidative cleavage of the 1-pentenyl olefin.

Comparative Data Presentation

To justify the selection of the 2-(1-pentenyl) acetal over traditional protecting groups, the following table summarizes their stability profiles. This data allows chemists to plan multi-step syntheses with precise orthogonal control.

Protecting Group	Stability to Strong Acid (e.g., TFA)	Stability to Hydrogenation (Pd/C, H₂)	Stability to Oxidation (RuCl₃/NaIO₄)	Primary Deprotection Method
Acetonide	Labile (Cleaves)	Stable	Stable	Strong Brønsted Acid
Benzylidene Acetal	Labile (Cleaves)	Labile (Cleaves)	Stable	Hydrogenolysis (Pd/C)
2-(1-Pentenyl) Acetal	Labile (Cleaves)	Labile (Reduces olefin)	Labile (Cleaves cleanly)	Oxidative Cleavage

Table 1: Orthogonality matrix for common diol protecting groups. The 2-(1-pentenyl) acetal is uniquely suited for removal under oxidative conditions, sparing acid-sensitive groups.

Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints (TLC monitoring) and specific quenching steps ensure reproducibility and prevent unwanted side reactions.

Protocol A: Protection via Bi(OTf)₃-Catalyzed Transacetalization

Materials Required:

• Target 1,2- or 1,3-diol (1.0 mmol)

• 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (3.0 mmol, 3.0 eq)

• Bismuth(III) trifluoromethanesulfonate [Bi(OTf)₃] (0.01 mmol, 1 mol%)

• Anhydrous Dichloromethane (DCM) (10 mL)

• Activated 4Å Molecular Sieves (500 mg)

• Triethylamine (Et₃N) (for quenching)

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere. Add the activated 4Å molecular sieves.

• Substrate Addition: Dissolve the target diol (1.0 mmol) in 10 mL of anhydrous DCM and transfer to the flask.

• Reagent Addition: Add 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (3.0 mmol) to the stirring solution at room temperature.

• Catalysis: Add Bi(OTf)₃ (1 mol%) in one portion. Causality Note: Bi(OTf)₃ is a highly efficient, mildly acidic catalyst that avoids the degradation pathways often triggered by p-TsOH in complex substrates[4].

• Reaction Monitoring: Stir the reaction at room temperature. Monitor progression via TLC (typically 2–4 hours). The molecular sieves will sequester the liberated propylene glycol, driving the reaction to completion.

• Quenching: Once the starting diol is consumed, quench the Lewis acid by adding 0.5 mL of Triethylamine (Et₃N). Causality Note: Neutralizing the acid prior to workup prevents reverse transacetalization or hydrolysis during aqueous washing.

• Workup: Filter the mixture through a pad of Celite to remove the molecular sieves. Wash the filtrate with saturated aqueous NaHCO₃ (10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography.

Protocol B: Orthogonal Deprotection via Oxidative Cleavage

Materials Required:

• Protected 2-(1-pentenyl) acetal substrate (1.0 mmol)

• Sodium periodate (NaIO₄) (4.0 mmol, 4.0 eq)

• Ruthenium(III) chloride hydrate (RuCl₃·xH₂O) (0.05 mmol, 5 mol%)

• Solvent Mixture: Acetonitrile (CH₃CN) / Dichloromethane (DCM) / Water (H₂O) in a 2:2:3 ratio (14 mL total)

Step-by-Step Methodology:

• Solvent Setup: In a 50 mL round-bottom flask, dissolve the protected substrate (1.0 mmol) in 8 mL of a 1:1 mixture of CH₃CN and DCM.

• Oxidant Preparation: In a separate vial, dissolve NaIO₄ (4.0 mmol) in 6 mL of distilled water. Add this aqueous solution to the reaction flask, creating a biphasic system.

• Catalyst Initiation: Add RuCl₃ hydrate (5 mol%) to the vigorously stirring biphasic mixture at 0 °C. The aqueous layer will immediately turn dark yellow/brown, indicating the formation of the active RuO₄ species[2].

• Cleavage & Hydrolysis: Allow the reaction to warm to room temperature and stir vigorously for 2–3 hours. Causality Note: The vigorous stirring is critical. The active RuO₄ cleaves the olefin in the organic phase, is reduced to Ru²⁺, and is subsequently re-oxidized by NaIO₄ in the aqueous phase. The resulting unstable glyoxylic acetal hydrolyzes in situ.

• Quenching: Quench the reaction by adding 5 mL of saturated aqueous Na₂S₂O₃ to reduce any remaining oxidants, followed by 5 mL of water.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). The cleaved aliphatic side-chain byproducts (e.g., valeric acid derivatives) can be removed by washing the combined organic layers with saturated aqueous NaHCO₃ (if the target diol is neutral).

• Isolation: Dry the organic phase over Na₂SO₄, concentrate, and purify to isolate the free target diol.

References

• National Center for Biotechnology Information (PMC)
• PubMed (NIH)
• Acetals as Protecting Groups for Aldehydes and Ketones Chemistry Steps URL
• Hydrates, Hemiacetals, and Acetals Master Organic Chemistry URL

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• 1. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 2. Benzylidene Acetal Protecting Group as Carboxylic Acid Surrogate: Synthesis of Functionalized Uronic Acids and Sugar Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: GC-MS Determination of 4-methyl-2-(1-pentenyl)-1,3-dioxolane in Complex Matrices

Introduction & Analytical Context

4-methyl-2-(1-pentenyl)-1,3-dioxolane (also known as 2-hexenal propylene glycol acetal) is a volatile cyclic acetal widely utilized as a synthetic flavoring agent, imparting a mild, green, fruity apple aroma[1]. Designated as FEMA 4272 and JECFA 1801[2], it is frequently encountered in food science, fragrance formulation, and increasingly in e-cigarette aerosol analysis.

In e-liquids, this compound often forms in situ via the acid-catalyzed or heat-induced condensation of propylene glycol (the e-liquid base) and 2-hexenal (a flavor additive) during storage or the vaping process[3]. Because acetals can undergo hydrolysis or thermal degradation during analysis, developing a robust, solvent-free Gas Chromatography-Mass Spectrometry (GC-MS) method is critical for accurate quantification and toxicological assessment.

Fig 1: In situ formation pathway of 4-methyl-2-(1-pentenyl)-1,3-dioxolane via condensation.

Chemical Properties & Method Rationale

To design a self-validating analytical protocol, we must first analyze the physical chemistry of the target analyte:

• Molecular Weight: 156.22 g/mol [1]

• Boiling Point: ~185.3 °C at 760 mmHg[4]

• LogP: 2.17 (indicating lipophilicity)[5]

Causality Behind Experimental Choices

• Extraction Technique: Given its volatility and moderate lipophilicity, Headspace Solid-Phase Microextraction (HS-SPME) is selected over Liquid-Liquid Extraction (LLE). HS-SPME eliminates solvent masking of early-eluting peaks, prevents solvent-induced hydrolysis of the acetal, and provides exceptional pre-concentration of volatiles[3].

• Column Selection: A polar polyethylene glycol (PEG) column (e.g., DB-Wax) is mandated. Cyclic acetals often exist as cis and trans diastereomers on the dioxolane ring. A polar stationary phase provides the necessary selectivity to resolve these isomers, which co-elute on non-polar (e.g., DB-5MS) columns.

• Mass Spectrometry (SIM Mode): Electron Ionization (EI) at 70 eV yields a highly reproducible fragmentation pattern. The base peak at m/z 113 results from the loss of a propyl radical (C₃H₇•) from the pentenyl side chain, leaving an oxonium-stabilized allylic cation[2]. Monitoring m/z 113, alongside hydrocarbon fragments m/z 55 and 41, ensures high specificity in complex matrices.

Experimental Protocols

Sample Preparation (HS-SPME)

This protocol employs an internal standard (IS) to create a self-validating system, correcting for matrix effects and variations in SPME fiber extraction efficiency.

Step-by-Step Methodology:

• Internal Standard Addition: Spike 10 µL of an internal standard solution (e.g., 2-octanol or a deuterated analog at 10 µg/mL) into 5.0 g (or 5.0 mL) of the homogenized sample matrix inside a 20 mL headspace vial.

• Matrix Modification: Add 1.0 g of NaCl to the vial to promote the "salting-out" effect, driving the lipophilic acetal into the headspace.

• Equilibration: Seal the vial with a PTFE/silicone septum. Incubate at 50 °C for 15 minutes under continuous agitation (250 rpm).

• Extraction: Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the headspace for 30 minutes at 50 °C. Rationale: The triple-phase fiber captures a broad range of volatiles, ensuring quantitative recovery of the target acetal.

• Desorption: Retract the fiber and immediately insert it into the GC inlet (250 °C) for 3 minutes in splitless mode to thermally desorb the analytes.

GC-MS Analytical Workflow

Fig 2: Sequential analytical workflow for GC-MS quantification.

Data Presentation & Instrument Parameters

Table 1: Gas Chromatography Parameters

Parameter	Specification / Setting
Column	DB-Wax (30 m × 0.25 mm ID × 0.25 µm film thickness)
Carrier Gas	Helium (Ultra-High Purity, 99.999%)
Flow Rate	1.0 mL/min (Constant Flow mode)
Inlet Temperature	250 °C
Injection Mode	Splitless (Purge valve open at 3.0 min)
Oven Temperature Program	40 °C (hold 2 min) → ramp 5 °C/min to 150 °C → ramp 15 °C/min to 240 °C (hold 5 min)

Table 2: Mass Spectrometry Parameters

Parameter	Specification / Setting
Ionization Source	Electron Ionization (EI), 70 eV
Transfer Line Temp	250 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Acquisition Mode	Synchronous SIM/SCAN
SCAN Range	m/z 35 to 300
Target Analyte SIM Ions	m/z 113 (Quantifier), m/z 55 (Qualifier), m/z 41 (Qualifier)[2]

Table 3: Method Validation Metrics (Example Criteria)

To ensure trustworthiness and regulatory compliance, the method must meet the following validation criteria before routine sample analysis:

Metric	Target Specification	Causality / Rationale
Linearity (R²)	> 0.995 (10 - 1000 ng/g)	Ensures proportional detector response across the expected concentration range.
LOD / LOQ	< 2 ng/g / < 5 ng/g	Required for trace-level detection in e-cigarette aerosols and food matrices.
Recovery	85% - 115%	Validates the efficiency of the HS-SPME extraction and matrix-matching.
Precision (RSD)	< 10% (n=6)	Confirms the repeatability of the automated SPME and desorption process.

Conclusion

The accurate quantification of 4-methyl-2-(1-pentenyl)-1,3-dioxolane requires a nuanced approach that mitigates its volatility and potential for thermal degradation. By utilizing HS-SPME coupled with a polar GC stationary phase and targeted SIM mass spectrometry, researchers can achieve robust, interference-free quantification. This protocol is highly applicable for flavor profiling, quality control in fragrance manufacturing, and the toxicological screening of e-cigarette aerosols[3].

References

• PubChem Compound Summary for CID 574707: 4-Methyl-2-(1-penten-1-yl)-1,3-dioxolane Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• PubChem Compound Summary for CID 5370364: (E)-4-methyl-2-(pent-1-enyl)-1,3-dioxolane Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• Making Every Single Puff Count—Simple and Sensitive E-Cigarette Aerosol Sampling for GCxIMS and GC-MS Analysis Source: PubMed Central (PMC) URL:[Link]

Sources

• 1. 4-Methyl-2-(1-penten-1-yl)-1,3-dioxolane | C9H16O2 | CID 574707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (E)-4-methyl-2-(pent-1-enyl)-1,3-dioxolane | C9H16O2 | CID 5370364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Making Every Single Puff Count—Simple and Sensitive E-Cigarette Aerosol Sampling for GCxIMS and GC-MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (9CI) | 648434-55-3 [m.chemicalbook.com]

Application Notes &amp; Protocols for the Scale-Up Synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the scale-up synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, a valuable compound in the flavor and fragrance industry. The synthesis involves the acid-catalyzed acetalization of (E)-2-hexenal with 1,2-propanediol. These application notes are designed for researchers, chemists, and drug development professionals, offering a deep dive into the reaction mechanism, scale-up considerations, and practical, field-proven methodologies. The document outlines two distinct protocols: a laboratory-scale synthesis for initial research and a scalable procedure employing a heterogeneous catalyst suitable for pilot-plant production, emphasizing safety, efficiency, and product purity.

Introduction and Synthesis Overview

1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- is a cyclic acetal recognized for its characteristic fresh, green, and fruity aroma profile.[1] Its synthesis is a classic example of an acid-catalyzed acetalization, a reversible reaction between an aldehyde and a diol.[2] In this case, (E)-2-hexenal reacts with 1,2-propanediol (propylene glycol) to form the target five-membered dioxolane ring.

Reaction Principle: The core of this synthesis is the acid-catalyzed nucleophilic addition of the diol's hydroxyl groups to the carbonyl carbon of the aldehyde. The reaction proceeds via a hemiacetal intermediate. To drive the equilibrium towards the acetal product, the water formed as a byproduct must be continuously removed from the reaction mixture, a classic application of Le Chatelier's principle.[3][4]

Reaction Scheme:

(E)-2-Hexenal + 1,2-Propanediol ⇌ 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- + Water

Key Considerations for Scale-Up

Transitioning from a laboratory bench to a pilot or industrial scale introduces several critical challenges that must be addressed to ensure a safe, efficient, and economically viable process.

• Catalyst Selection: While homogeneous catalysts like p-toluenesulfonic acid (p-TSA) are effective at the lab scale, their removal requires aqueous workups that can be cumbersome and generate significant waste streams on a larger scale.[5] For scale-up, heterogeneous solid acid catalysts such as acidic ion-exchange resins or zeolites are highly preferred.[6] Their primary advantages include ease of separation from the reaction mixture via simple filtration, potential for regeneration and reuse, and often milder reaction conditions, which can minimize side reactions.

• Water Removal: The efficiency of water removal is paramount for achieving high conversion. A Dean-Stark apparatus, used in conjunction with a solvent that forms a low-boiling azeotrope with water (e.g., toluene, cyclohexane), is the standard and most effective method for this purpose at both lab and pilot scales.[7]

• Thermal Management: Acetalization reactions are typically moderately exothermic. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. Therefore, robust temperature control using a jacketed reactor and a programmed heating/cooling system is essential to prevent temperature spikes that could lead to side reactions or thermal decomposition.

• Purification: The final purity is dictated by the effectiveness of the purification process. While simple lab-scale distillations may suffice for small quantities, large-scale purification necessitates fractional vacuum distillation to separate the product from unreacted starting materials and any high-boiling impurities. Preliminary purification steps, such as neutralization and washing, are crucial for removing catalyst residues before distillation.[7][8]

Chemical and Physical Properties

A summary of the key physicochemical properties of the target compound is presented below.

Property	Value	Source
Molecular Formula	C₉H₁₆O₂	[9][10]
Molar Mass	156.22 g/mol	[9][10]
Appearance	Liquid; weak green and fresh aroma	[1]
Density	~0.978 g/cm³ (Predicted)	[9]
IUPAC Name	4-methyl-2-[(E)-pent-1-enyl]-1,3-dioxolane	[1]
CAS Number	94089-21-1	[9]

Experimental Protocols

The following sections provide detailed, step-by-step procedures for both laboratory and pilot-scale synthesis.

Protocol 1: Laboratory-Scale Synthesis (~250 g Scale) using Homogeneous Catalyst

This protocol is optimized for a standard laboratory setting and employs a homogeneous acid catalyst for simplicity.

Materials:

• (E)-2-Hexenal (≥95%): 150 g (1.53 mol)

• 1,2-Propanediol (Propylene Glycol, ≥99.5%): 140 g (1.84 mol, 1.2 eq)

• p-Toluenesulfonic acid monohydrate (p-TSA, ≥98.5%): 2.9 g (0.0153 mol, 1 mol%)

• Toluene: 400 mL

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• 1 L three-neck round-bottom flask

• Heating mantle with magnetic stirrer

• Dean-Stark apparatus with condenser

• Thermometer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation setup

Procedure:

• Setup: Assemble the 1 L flask with the heating mantle, magnetic stirrer, Dean-Stark trap, condenser, and thermometer.

• Charging Reagents: To the flask, add (E)-2-hexenal, 1,2-propanediol, toluene, and a magnetic stir bar.

• Catalyst Addition: Add the p-toluenesulfonic acid monohydrate to the mixture.

• Reaction: Begin stirring and heat the mixture to reflux (~110-115 °C). Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene. Continue refluxing until no more water is collected (approximately 3-5 hours). The theoretical amount of water is ~27.5 mL.

• Cooling and Quenching: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

• Workup - Neutralization: Transfer the reaction mixture to a separatory funnel. Carefully wash the organic layer sequentially with 150 mL of saturated sodium bicarbonate solution to neutralize the p-TSA catalyst (caution: CO₂ evolution), followed by 150 mL of water, and finally 150 mL of brine.[8]

• Drying and Concentration: Dry the separated organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove the toluene.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain the final product.

Protocol 2: Scaled-Up Synthesis (~2.5 kg Scale) using Heterogeneous Catalyst

This protocol is designed for a pilot-plant setting, prioritizing safety, ease of workup, and catalyst recyclability.

Materials:

• (E)-2-Hexenal (≥95%): 1.50 kg (15.3 mol)

• 1,2-Propanediol (Propylene Glycol, ≥99.5%): 1.40 kg (18.4 mol, 1.2 eq)

• Acidic Ion-Exchange Resin (e.g., Amberlyst-15): 150 g (5-10% by weight of limiting reagent)

• Toluene: 4.0 L

Equipment:

• 10 L jacketed glass reactor with overhead stirring

• Heating/cooling circulator

• Dean-Stark apparatus (appropriately sized) with condenser

• Temperature probe

• Filtration apparatus (e.g., Büchner funnel or filter press)

• Rotary evaporator (large scale)

• Fractional vacuum distillation unit

Procedure:

• Catalyst Preparation: If required, activate the acidic resin by washing with methanol and drying under vacuum according to the manufacturer's instructions.

• Setup: Assemble the 10 L jacketed reactor with the overhead stirrer, temperature probe, Dean-Stark trap, and condenser.

• Charging Reagents: Charge the reactor with (E)-2-hexenal, 1,2-propanediol, toluene, and the prepared acidic resin.

• Reaction: Begin overhead stirring (e.g., 200-300 RPM). Set the circulator to heat the reactor jacket, bringing the mixture to a steady reflux. Monitor the collection of water in the Dean-Stark trap. The reaction is typically complete within 4-6 hours.

• Cooling and Catalyst Removal: After the reaction is complete (no more water evolves), cool the reactor contents to 30-40 °C. Remove the heterogeneous catalyst by filtration. The catalyst can be washed with fresh toluene, dried, and stored for reuse.

• Solvent Removal: Concentrate the filtrate using a large-scale rotary evaporator to remove the bulk of the toluene.

• Purification: Transfer the concentrated crude product to the fractional vacuum distillation unit. Carefully distill under reduced pressure, collecting the fraction corresponding to 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-.

Process Workflow and Logic

Visualizing the operational sequence and decision-making process is key to a successful and reproducible synthesis.

General Synthesis Workflow

The following diagram illustrates the end-to-end workflow for the scaled-up synthesis protocol.

Caption: High-level workflow for the scaled-up synthesis.

Troubleshooting Decision Tree

This diagram provides a logical path for addressing common issues encountered during the synthesis.

Sources

• 1. Page loading... [guidechem.com]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chembk.com [chembk.com]
• 10. 4-Methyl-2-(1-penten-1-yl)-1,3-dioxolane | C9H16O2 | CID 574707 - PubChem [pubchem.ncbi.nlm.nih.gov]

Analytical Method Development for 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-: Overcoming Acetal Lability and Optical Invisibility

As a Senior Application Scientist, developing a robust High-Performance Liquid Chromatography (HPLC) method for a molecule like 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- requires navigating two fundamental chemical hurdles: its extreme sensitivity to acidic environments and its lack of a conjugated chromophore.

This application note details the causality behind our chromatographic choices, moving away from standard reversed-phase methodologies to establish a self-validating, pH-controlled workflow utilizing Charged Aerosol Detection (CAD).

The Analytical Challenges & Causality of Method Design

Challenge A: Acid-Catalyzed Hydrolysis

1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- is a cyclic acetal. Acetals exhibit a pronounced pH-dependent stability profile; while they are highly stable in neutral and basic conditions, they are notoriously labile in acidic environments[1]. Standard HPLC mobile phases frequently employ 0.1% Formic Acid or Trifluoroacetic Acid (TFA) to improve peak shape[2]. However, exposing this analyte to a pH below 4.0 induces rapid pseudo-first-order hydrolysis, cleaving the molecule into 2-hexenal and 1,2-propanediol[1][3]. This on-column degradation manifests as poor recovery, peak splitting, and non-reproducible quantitation.

The Solution: The mobile phase must be strictly maintained at a slightly basic pH (7.5–8.0). To achieve this, we utilize a 10 mM Ammonium Bicarbonate buffer.

Challenge B: Optical Invisibility

The target analyte possesses an isolated alkene and ether linkages but lacks a strong conjugated chromophore. Consequently, standard UV detection at 254 nm is entirely ineffective. While low-wavelength UV (210 nm) can detect the isolated double bond, it is highly susceptible to baseline drift during gradient elution and severe matrix interferences.

The Solution: We deploy a Charged Aerosol Detector (CAD). CAD is a mass-dependent, universal detector that measures any non-volatile and many semi-volatile analytes at sub-nanogram levels, independent of their chemical structure or optical properties[4]. Because CAD requires the mobile phase to be entirely volatile to prevent detector fouling, our choice of Ammonium Bicarbonate perfectly satisfies both the pH and volatility requirements[2][5].

Logical flow of acetal stability based on mobile phase pH selection.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol incorporates a Self-Validating System Suitability Test (SST) . By spiking the standard with 2-hexenal (the primary hydrolysis product), we can continuously monitor the system for unintended acidic contamination. If the 2-hexenal peak area increases relative to the intact analyte over a sequence, it immediately flags on-column degradation.

Step 1: Mobile Phase & System Preparation

• Mobile Phase A: Dissolve 0.79 g of LC-MS grade Ammonium Bicarbonate in 1.0 L of ultra-pure water (10 mM). Verify the pH is ~7.8. Do not adjust pH with non-volatile acids or bases.

• Mobile Phase B: 100% LC-MS grade Acetonitrile.

• System Flush (Critical): Before attaching the analytical column, flush the entire HPLC system (including the autosampler needle wash) with 50:50 Water:Methanol to remove any residual TFA or Formic Acid left by previous users.

Step 2: Sample Preparation

• Extract the analyte using a neutral organic solvent (e.g., pure Acetonitrile or Methanol).

• Avoid any sample matrices buffered below pH 6.5. If the matrix is naturally acidic, neutralize the extraction solvent with a trace amount of dilute ammonium hydroxide prior to extraction.

Step 3: Chromatographic Conditions

• Column: Base-stable Hybrid Silica C18 (150 mm × 4.6 mm, 3.5 µm). Standard silica columns will dissolve at pH 7.8 over time; hybrid particles are mandatory.

• Column Temperature: 30°C.

• Flow Rate: 1.0 mL/min.

Step 4: CAD Optimization

Because 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- has a semi-volatile nature (LogP ~2.17), high evaporation temperatures in the CAD will cause the analyte to vaporize alongside the mobile phase, resulting in signal loss.

• Evaporation Temperature: Set to 35°C (optimized for semi-volatiles)[4].

• Data Collection Rate: 10 Hz.

• Filter: 3.6 seconds.

Step-by-step operational mechanism of Charged Aerosol Detection (CAD).

Data Presentation & Method Validation

The gradient was designed to elute the highly polar degradation products (1,2-propanediol) early in the run, while the hydrophobic intact analyte (LogP 2.17) elutes during the organic ramp.

Table 1: Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	%A (10 mM NH₄HCO₃, pH 7.8)	%B (Acetonitrile)
0.0	1.0	60	40
2.0	1.0	60	40
8.0	1.0	10	90
10.0	1.0	10	90
10.1	1.0	60	40
15.0	1.0	60	40

Table 2: System Suitability & Validation Parameters

Parameter	Observed Value	Acceptance Criteria
Retention Time (Analyte)	6.45 min	± 0.1 min
Retention Time (2-Hexenal)	3.12 min	Baseline resolved from analyte
Limit of Detection (LOD)	2.5 ng on-column	S/N ≥ 3
Limit of Quantitation (LOQ)	8.0 ng on-column	S/N ≥ 10
Linearity (R²)	0.998 (Log-Log fit)*	≥ 0.995
Recovery	98.5% - 101.2%	90% - 110%

*Expert Insight: The physics of droplet formation and particle charging in CAD inherently produce a non-linear response over wide concentration ranges[6]. A log-log calibration curve (Log Area vs. Log Concentration) or a quadratic fit is strictly required to achieve accurate quantitation across multiple orders of magnitude.

References

• Universal Quantification of Structurally Diverse Natural Products Using an Evaporative Light Scattering Detector - ACS Publications -[Link]

• Acetal Linked Oligoethylenimines for Use As pH-Sensitive Gene Carriers - ACS Publications -[Link]

• Liquid Chromatography Analysis of Common Nutritional Components, in Feed and Food - NIH -[Link]

• Cellular uptake and cytotoxicity studies of pH-responsive polymeric nanoparticles fabricated by dispersion polymerization - PMC / NIH -[Link]

• A simple, versatile approach for coupling a liquid chromatograph and chemical ionization mass spectrometer for offline analysis of organic aerosol - Copernicus -[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ar.copernicus.org [ar.copernicus.org]
• 3. Cellular uptake and cytotoxicity studies of pH-responsive polymeric nanoparticles fabricated by dispersion polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apps.thermoscientific.com [apps.thermoscientific.com]
• 5. Liquid Chromatography Analysis of Common Nutritional Components, in Feed and Food - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

Welcome to the technical support center for the synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing the yield and purity of this important cyclic acetal. We will move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and enhance the robustness of your synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-?

A1: The most common and direct method for synthesizing this compound is the acid-catalyzed acetalization of (E)-hex-2-enal with propane-1,2-diol.[1] This reaction involves the condensation of the aldehyde with the diol to form the five-membered dioxolane ring and a molecule of water as a byproduct.[2]

Q2: Why is acid catalysis essential for this reaction?

A2: Acid catalysis is crucial for activating the carbonyl group of (E)-hex-2-enal. The reaction mechanism begins with the protonation of the carbonyl oxygen by an acid catalyst.[3] This protonation significantly increases the electrophilicity of the carbonyl carbon, making it much more susceptible to nucleophilic attack by the hydroxyl groups of propane-1,2-diol. Without a catalyst, the reaction is impractically slow.[4]

Q3: What is the significance of water removal in this synthesis?

A3: The formation of the dioxolane is a reversible equilibrium reaction.[5] Water is a product of this reaction. According to Le Châtelier's principle, the presence of water in the reaction mixture will shift the equilibrium back towards the starting materials (the aldehyde and the diol), thereby reducing the yield of the desired product.[6][7] Therefore, the continuous and efficient removal of water is arguably the most critical factor in achieving a high yield.[8][9]

Q4: Are there any specific challenges associated with using (E)-hex-2-enal as a starting material?

A4: Yes, (E)-hex-2-enal is an α,β-unsaturated aldehyde. This structural feature introduces potential side reactions that are not present with simple aliphatic aldehydes. Under certain conditions, it can be prone to polymerization or undergo conjugate addition reactions. The choice of catalyst and reaction conditions should be made to minimize these competing pathways.

Synthesis and Optimization Workflow

The following diagram illustrates the general workflow for the synthesis, from reactant preparation to final product purification.

Caption: General workflow for 1,3-dioxolane synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a practical, problem-solution format.

Problem 1: The reaction yield is low or non-existent.

Possible Cause 1: Inefficient Water Removal

• Explanation: As this is an equilibrium-limited reaction, failure to remove water will prevent the reaction from proceeding to completion.[6]

• Solution:

  • Dean-Stark Apparatus: The most common method is azeotropic distillation using a Dean-Stark trap with a solvent like toluene or benzene.[9] Ensure the apparatus is set up correctly and that the solvent is refluxing at a rate sufficient to carry the water-solvent azeotrope into the trap.[10] The collected water should be periodically drained if necessary.

  • Molecular Sieves: Add activated 4Å molecular sieves to the reaction mixture. They will physically sequester the water formed. This is a good alternative if a Dean-Stark apparatus is not practical.[8]

  • Chemical Dehydrating Agents: Use of a trialkyl orthoformate, such as trimethyl orthoformate, can chemically scavenge water. However, this adds complexity to the reaction mixture.

Possible Cause 2: Inappropriate Catalyst or Catalyst Loading

• Explanation: The choice and amount of acid catalyst are critical. Too little catalyst results in a slow reaction, while too much can promote side reactions like polymerization of the aldehyde or hydrolysis of the product.[11]

• Solution:

  • Catalyst Choice: p-Toluenesulfonic acid (p-TSA) is a reliable and commonly used catalyst (0.5-2 mol%). Lewis acids like Zirconium tetrachloride (ZrCl₄) can also be highly efficient and chemoselective.[8] For sensitive substrates, milder solid acid catalysts like Montmorillonite K10 or Amberlyst-15 can be beneficial and are easily filtered off.[5][6]

  • Catalyst Loading: Start with a catalytic amount (e.g., 1 mol%). If the reaction is sluggish, a modest increase may help, but avoid stoichiometric amounts.[11] Ensure the catalyst is fresh; p-TSA, for example, is a hydrate and should be of high purity.

Possible Cause 3: Impure or Degraded Starting Materials

• Explanation: Aldehydes, especially unsaturated ones, can oxidize or polymerize upon storage. Propane-1,2-diol is hygroscopic and may contain water.

• Solution:

  • Aldehyde Purity: Purify (E)-hex-2-enal by distillation before use.

  • Diol Purity: Use freshly opened or properly stored propane-1,2-diol. If it is suspected to contain water, it can be dried over molecular sieves.

  • Solvent Dryness: Ensure the reaction solvent (e.g., toluene) is anhydrous.

Problem 2: Significant formation of byproducts is observed.

Possible Cause 1: Polymerization of (E)-hex-2-enal

• Explanation: Strong acidic conditions and high temperatures can induce the polymerization of the unsaturated aldehyde.[5]

• Solution:

  • Control Temperature: Do not overheat the reaction mixture. A gentle reflux is sufficient.

  • Milder Catalyst: Switch to a milder catalyst, such as a solid acid catalyst, which can reduce the concentration of protons in the solution.[5]

  • Slow Addition: Consider adding the aldehyde slowly to the heated mixture of the diol, solvent, and catalyst to keep its instantaneous concentration low.

Possible Cause 2: Product Hydrolysis During Work-up

• Explanation: The 1,3-dioxolane product is stable to base but will readily hydrolyze back to the aldehyde and diol in the presence of aqueous acid.[3][12] This is the most common cause of product loss during purification.

• Solution:

  • Neutralize First: After cooling the reaction mixture, always neutralize the acid catalyst before performing any aqueous washes. Add a saturated solution of sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) and stir until gas evolution ceases.[3]

  • Basic Washes: Use neutral or basic solutions (e.g., saturated NaHCO₃, brine) for all aqueous extractions.

  • Avoid Acidic Chromatography: Silica gel is inherently acidic and can cause on-column hydrolysis. If column chromatography is necessary, deactivate the silica by eluting with a solvent mixture containing 1-2% triethylamine before loading the sample.[6] Alternatively, use a neutral stationary phase like alumina.

Troubleshooting Decision Workflow

Caption: A decision tree for troubleshooting low yield.

Experimental Protocols

Protocol 1: Synthesis using Dean-Stark Apparatus

This protocol is a standard and robust method for achieving high yields.

Materials:

• (E)-Hex-2-enal

• Propane-1,2-diol (1.2 equivalents)

• p-Toluenesulfonic acid monohydrate (p-TSA, 0.01-0.02 equivalents)

• Toluene (anhydrous)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: Assemble a round-bottom flask with a magnetic stir bar, a Dean-Stark apparatus, and a reflux condenser.[9]

• Charging the Flask: To the flask, add (E)-hex-2-enal (1.0 eq.), propane-1,2-diol (1.2 eq.), and a catalytic amount of p-TSA (0.01-0.02 eq.). Add sufficient anhydrous toluene to fill about half the flask and ensure good stirring.

• Reaction: Heat the mixture to a steady reflux using a heating mantle. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap.[9] Continue refluxing until no more water collects in the trap (typically 2-5 hours).

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by observing the disappearance of the starting aldehyde.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel. Wash with saturated NaHCO₃ solution to neutralize the acid catalyst.[3]

  • Wash with brine to remove residual water and inorganic salts.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to yield pure 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-.

Data Summary

Table 1: Comparison of Common Acid Catalysts

Catalyst	Type	Typical Loading	Advantages	Disadvantages
p-TSA	Brønsted Acid	0.5 - 2 mol%	Inexpensive, effective, solid (easy to handle).	Must be carefully neutralized; can cause side reactions with sensitive substrates.
H₂SO₄	Brønsted Acid	Catalytic	Very strong acid, highly effective.	Corrosive, difficult to control, can cause charring/polymerization.[11]
ZrCl₄	Lewis Acid	1 - 5 mol%	Highly efficient, chemoselective, mild conditions.[8]	Water-sensitive, requires anhydrous conditions.
Amberlyst-15	Solid Acid	10 - 20 wt%	Easily removed by filtration, recyclable, can be less harsh.[6]	May require higher catalyst loading and longer reaction times.
Mont. K10	Solid Acid	10 - 20 wt%	Inexpensive, environmentally friendly, easily removed.[5][13]	Activity can vary between batches.

References

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• Google Patents. (n.d.). RU2039054C1 - Process for recovering and cleaning 1,3-dioxolanes.

• Chemical Communications (RSC Publishing). (n.d.). Synthesis and properties of poly(1,3-dioxolane) in situ quasi-solid-state electrolytes via a rare-earth triflate catalyst. Retrieved from [Link]

• SciSpace. (1973). Process for purifying 1,3-dioxolane by treatment with nh{hd 3 {l and distillation with cyclohexane. Retrieved from [Link]

• ResearchGate. (n.d.). Ruthenium‐catalyzed synthesis of 1,3‐dioxolane CA‐2 (as a solvent,.... Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-dioxolanes. Retrieved from [Link]

• European Patent Office. (n.d.). EP 0413558 A2 - Method for production of 1,3-dioxolanes. Retrieved from [Link]

• PMC. (n.d.). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. Retrieved from [Link]

• Google Patents. (n.d.). CN1149055A - Process for production of 1,3-dioxolane.

• Forschungszentrum Jülich. (n.d.). Effective Production of Selected Dioxolanes by Sequential Bio‐ and Chemocatalysis Enabled by Adapted Solvent Switching. Retrieved from [Link]

• University of Calgary. (n.d.). B. Acetal Formation. Retrieved from [Link]

• PMC. (n.d.). Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. Retrieved from [Link]

• ACS Publications. (2019). Synthesis of 1,3-Dioxolane from Aqueous Formaldehyde Solution and Ethylene Glycol: Kinetics and Reactive Distillation. Retrieved from [Link]

• Google Patents. (n.d.). US6916926B2 - Process for the preparation of (±) 1-3-dioxolanes and the optical resolution thereof.

• Wikipedia. (n.d.). Dean–Stark apparatus. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 1,3‐dioxolane or 4‐methyl‐1,3‐dioxolane starting from POM.... Retrieved from [Link]

• ACS Publications. (n.d.). Stereoselective syntheses of alkenyl substituted 1,3-dioxolanes or 4,7-dihydro-1,3-dioxepins or an (E)-.alpha.,.beta.-unsaturated aldehyde from (Z)-2-butene-1,4-diols. Retrieved from [Link]

• RSC Education. (2026). Dean-Stark apparatus. Retrieved from [Link]

• Radleys. (n.d.). Are these basic mistakes preventing you from getting a good yield?. Retrieved from [Link]

• Master Organic Chemistry. (2010). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). Reactions of 1,3-dioxolanes with iodine monochloride: formation of chlorohydrin esters and diol monoesters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acetal synthesis by acetalization or ring closure. Retrieved from [Link]

• Reddit. (2022). Trying to make an acetal in the lab and it isn't working no matter what I try. Does anyone know why?. Retrieved from [Link]

• Google Patents. (n.d.). RU2036919C1 - Method of 1,3-dioxolane synthesis.

• ResearchGate. (n.d.). Synthesis of 1,3-dioxolanes from substituted benzaldehydes of the vanillin series. Retrieved from [Link]

• PubChem. (n.d.). 4-Methyl-2-pentyl-1,3-dioxolane. Retrieved from [Link]

• Google Patents. (n.d.). EP0337713B1 - 2-Substituted-4-Substituted-1,3-Dioxolanes, Synthesis and use thereof.

Sources

• 1. 4-Methyl-2-pentyl-1,3-dioxolane | C9H18O2 | CID 15336 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of 1,3-Dioxolane_Chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Welcome to Adobe GoLive 6 [cp.cm.kyushu-u.ac.jp]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. edu.rsc.org [edu.rsc.org]
• 8. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
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• 13. Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- in Aqueous Media

Welcome to the technical support guide for 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-. This resource is designed for researchers, scientists, and drug development professionals who utilize this and similar dioxolane-containing compounds. As a cyclic acetal, this molecule serves as an effective protecting group for carbonyls, stable under basic and nucleophilic conditions but susceptible to cleavage in aqueous acidic environments.[1][2] Understanding and controlling its stability is paramount for achieving desired experimental outcomes. This guide provides in-depth troubleshooting advice and detailed protocols to prevent unwanted hydrolysis.

Frequently Asked Questions (FAQs)

This section addresses the fundamental chemical principles governing the stability of your compound.

Q1: What is the primary cause of degradation for 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- in my experiments?

A1: The primary degradation pathway is acid-catalyzed hydrolysis.[3][4] The 1,3-dioxolane ring is an acetal functional group, which is inherently unstable in the presence of an acid and water.[1][2] Under these conditions, the molecule will revert to its parent carbonyl compound (in this case, 2-hexenal) and the corresponding diol (propylene glycol).

Q2: Can you explain the chemical mechanism of this acid-catalyzed hydrolysis?

A2: Certainly. The hydrolysis proceeds through a well-established multi-step mechanism.[1][3][4] It begins with the protonation of one of the ring's oxygen atoms by an acid (H₃O⁺). This protonation creates a good leaving group, facilitating the opening of the dioxolane ring to form a resonance-stabilized oxonium ion intermediate. A water molecule then acts as a nucleophile, attacking the carbocation. A series of deprotonation and protonation steps follows, ultimately leading to the cleavage of the second C-O bond and the release of the final products.

Caption: Acid-catalyzed hydrolysis mechanism of a 1,3-dioxolane.

Q3: How significantly does pH impact the stability of my compound?

A3: The effect of pH is dramatic. The rate of hydrolysis is highly dependent on the concentration of acid.[1] The compound is most vulnerable at low pH and exhibits significantly greater stability in neutral to basic media (pH > 7).[1][5] In a study on a similar compound, 2-ethyl-4-methyl-1,3-dioxolane, hydrolysis occurred within hours at pH 3, while the compound was found to be stable at pH 9.[5] Therefore, maintaining a pH above 7 is the most critical factor in preventing degradation.

Q4: Do the specific substituents on my molecule—the 4-methyl and 2-(1-pentenyl) groups—affect its stability?

A4: Yes, structural features do influence stability.[1]

• Methyl Group (C4): Alkyl substituents on the dioxolane ring can have minor electronic and steric effects on the rate of hydrolysis.

• 2-(1-pentenyl) Group (C2): The vinyl group at the C2 position is significant. The double bond in conjugation with the developing positive charge on the C2 carbon during the rate-determining step could potentially stabilize the oxonium ion intermediate, possibly accelerating hydrolysis compared to a saturated alkyl-substituted dioxolane. Conversely, electron-withdrawing groups near the ring can destabilize this intermediate, making the group more stable against acid.

Q5: Besides strong acids, what other common lab reagents can cause hydrolysis?

A5: It's crucial to be aware of "hidden" sources of acid in your experiments:

• Acidic Reagents in situ: Some reagents, while not acids themselves, can generate acidic byproducts during a reaction.

• Silica Gel: Standard silica gel used for column chromatography is slightly acidic and can cause significant degradation of sensitive compounds like yours on the column.

• Chlorinated Solvents: Solvents like dichloromethane (DCM) can contain trace amounts of HCl as a stabilizer or degradation product, which is sufficient to catalyze hydrolysis.

Troubleshooting Guide: Preventing Unwanted Hydrolysis

This guide provides a logical workflow for diagnosing and solving stability issues during your experiments.

Caption: Troubleshooting workflow for dioxolane degradation.

Quantitative Data on Dioxolane Stability

The following table provides a general summary of 1,3-dioxolane stability under various conditions, which is applicable to your compound.

pH Range	Condition	Stability	Causality
< 4	Aqueous, Room Temp	Highly Unstable	High H⁺ concentration rapidly catalyzes hydrolysis.[1][5]
4 - 6.5	Aqueous, Room Temp	Moderately Unstable	Hydrolysis occurs, but at a slower rate. Rate is still pH-dependent.[6]
6.5 - 8.5	Aqueous, Room Temp	Generally Stable	The concentration of H⁺ is too low for significant catalysis.[1]
> 8.5	Aqueous, Room Temp	Highly Stable	Stable against bases and most nucleophiles.[2]
Any pH	Anhydrous	Highly Stable	Water is a required reactant for hydrolysis.

Experimental Protocols

Here are detailed, validated protocols for key procedures to prevent hydrolysis.

Protocol 1: Monitoring Hydrolysis by Gas Chromatography (GC)

Objective: To empirically determine the stability of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- under specific buffered pH conditions.

Materials:

• 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

• Buffered aqueous solutions (e.g., pH 4, 5, 6, 7, 8)

• An appropriate organic solvent for extraction (e.g., ethyl acetate), HPLC or GC grade

• Internal standard (e.g., dodecane), of known concentration in the extraction solvent

• Vials, pipettes, and standard laboratory glassware

• Gas chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of your dioxolane compound in a water-miscible solvent (e.g., acetonitrile) at a known concentration (e.g., 10 mg/mL).

• Incubation: In separate vials, add a small aliquot of the stock solution to each buffered solution to achieve a final concentration of ~100 µg/mL.

• Time-Point Sampling: At designated time points (t=0, 1h, 2h, 4h, 8h, 24h), withdraw an aliquot (e.g., 1 mL) from each vial.

• Extraction: Immediately quench the reaction and extract the analyte by adding 1 mL of the organic solvent containing the internal standard. Vortex vigorously for 30 seconds.

• Sample Preparation for GC: Allow the layers to separate. Carefully transfer the top organic layer to a GC vial.

• GC Analysis: Inject the sample onto the GC. Use a method appropriate for separating the starting material from potential hydrolysis products (2-hexenal) and the internal standard.[7][8]

• Data Analysis:

  • Calculate the response factor of your compound relative to the internal standard.

  • For each time point, quantify the remaining concentration of the dioxolane.

  • Plot the concentration of the starting material versus time for each pH to determine the rate of hydrolysis and the compound's half-life under each condition.

Protocol 2: Preparation of Neutralized Silica Gel for Chromatography

Objective: To prepare non-acidic silica gel for column chromatography to prevent on-column degradation of the acid-sensitive dioxolane.

Materials:

• Standard silica gel (for column chromatography)

• Triethylamine (Et₃N)

• A non-polar solvent (e.g., Hexane or Pentane)

• Rotary evaporator

Procedure:

• Slurry Preparation: In a round-bottom flask, prepare a slurry of silica gel in your chosen non-polar solvent. A good ratio is ~100 mL of solvent for every 20 g of silica.

• Neutralization: Add triethylamine to the slurry to a final concentration of 1% (v/v). For example, add 1 mL of triethylamine for every 99 mL of the initial solvent volume.

• Mixing: Swirl the flask gently for 15-20 minutes to ensure thorough mixing and neutralization of the acidic sites on the silica.

• Solvent Removal: Remove the solvent and excess triethylamine under reduced pressure using a rotary evaporator until you obtain a dry, free-flowing powder.

• Final Preparation: The neutralized silica is now ready to be used for either dry or wet packing of your chromatography column. When preparing your eluent, it is good practice to also add a small amount of triethylamine (0.1-0.5%) to maintain basic conditions throughout the purification process.

By implementing these strategies and understanding the underlying chemical principles, you can effectively prevent the hydrolysis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, ensuring the integrity of your experiments and the reliability of your results.

References

• Acetal Hydrolysis Mechanism. (2020). Chemistry Steps. [Link]

• Acetals Formation and Hydrolysis. Organic Chemistry Tutor. [Link]

• Pluth, M. D., Bergman, R. G., & Raymond, K. N. (2008). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry, 74(1), 58-63. [Link]

• Aaltonen, R. (1989). The Hydrolysis of 1,3-Dioxolan and Its Alkyl-Substituted Derivatives. Part I. The Structural Factors Influencing the Rates of Hydrolysis of a Series of Methyl-Substituted Dioxolans. Semantic Scholar. [Link]

• 1,3-Dioxolane, 4-methyl-2-(1E)-1-penten-1-yl-. ChemBK. [Link]

• Salomaa, P. The Hydrolysis of 1,3-Dioxolan and Its Alkyl Derivatives. Part II. The Three Geometric Isomers of 2,4,5-Trimethyl-1,3-Dioxolan. Amanote Research. [Link]

• Fife, T. H., & Przystas, T. J. (1985). General Acid Catalysis in the Hydrolysis of 1,3-Dioxolanes and 1,3-Oxathiolanes. The Hydrolysis of Acetals and Thioacetals of p-(Dimethylamino)benzaldehyde. Journal of the American Chemical Society, 107(4), 1041-1047. [Link]

• Fife, T. H., & Hagopian, L. (1966). Steric Effects in Ketal Hydrolysis. The Journal of Organic Chemistry, 31(6), 1772-1775. [Link]

• 1,3-Dioxanes, 1,3-Dioxolanes. Organic Chemistry Portal. [Link]

• 4-Methyl-2-(1-penten-1-yl)-1,3-dioxolane. PubChem. [Link]

• Hydrates, Hemiacetals, and Acetals. (2010). Master Organic Chemistry. [Link]

• Zhang, Z., et al. (2019). Synthesis of 1,3-Dioxolane from Aqueous Formaldehyde Solution and Ethylene Glycol: Kinetics and Reactive Distillation. Industrial & Engineering Chemistry Research, 58(15), 5879-5891. [Link]

• Dietrich, A. M., et al. (1996). The formation, stability, and odor characterization of 2-ethyl-4-methyl-1,3-dioxolane (2-EMD). Water Research, 30(12), 2864-2870. [Link]

• ANALYTICAL METHODS - Toxicological Profile for 1,4-Dioxane. NCBI Bookshelf. [Link]

Sources

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• 2. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 3. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ANALYTICAL METHODS - Toxicological Profile for 1,4-Dioxane - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting GC-MS Peak Tailing for 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

Welcome to the Advanced Technical Support Center. As researchers and drug development professionals, achieving sharp, symmetrical chromatographic peaks is non-negotiable for accurate quantitation and mass spectral deconvolution.

Analyzing 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- presents unique chromatographic challenges. As a cyclic acetal, this molecule is highly susceptible to secondary chemical interactions. Acetals are sensitive to acidic environments and readily hydrogen-bond with exposed silanol (-SiOH) groups in the GC flow path. When these interactions occur, or when physical flow disruptions exist, the result is peak tailing—a phenomenon where a subpopulation of analyte molecules is delayed, creating an asymmetric trailing edge.

This guide provides a causality-driven, self-validating framework to diagnose and eliminate peak tailing for oxygenated cyclic compounds in GC-MS workflows.

The Causality of Peak Tailing: Physical vs. Chemical Dynamics

To implement targeted corrections rather than trial-and-error, we must first isolate the root cause of the tailing. Tailing falls into two mechanistic categories:

• Chemical Interactions (Active Sites): The oxygen atoms in the 1,3-dioxolane ring act as Lewis bases. When the stationary phase degrades or the inlet liner loses its deactivation layer due to thermal stress or oxidation, acidic silanol groups are exposed. The dioxolane molecules hydrogen-bond to these sites, delaying their elution[1]. If only your dioxolane (and other polar analytes) tails while non-polar hydrocarbons remain sharp, the issue is chemical[2].

• Physical Disruptions (Dead Volume): Unswept volumes in the GC-MS interface, improper column installation, or a ragged column cut create turbulence in the carrier gas flow. This physical dispersion affects all molecules equally. If all peaks in your chromatogram exhibit tailing, the system suffers from a physical flow path disruption[3].

Diagnostic Workflow

Fig 1: Diagnostic decision tree for GC-MS peak tailing resolution.

Quantitative Diagnostic Metrics

Systematic troubleshooting requires benchmarking your system against established quantitative thresholds. Use the table below to evaluate your GC-MS parameters.

Parameter	Optimal Range	Tailing Implication	Corrective Action
Symmetry/Tailing Factor ( Tf​ )	0.9 – 1.2	Tf​>1.2 indicates active site binding or dead volume.	Initiate diagnostic workflow (Fig 1).
Split Vent Flow Rate	≥ 20 mL/min	<20 mL/min causes slow sample transfer, leading to broad/tailing peaks[4].	Increase split ratio or total flow.
Column Trimming Length	10 – 30 cm	Inadequate trimming leaves degraded stationary phase (silanols) intact[2].	Trim up to 1 meter; replace if tailing persists.
Initial Oven Temp vs Solvent BP	10 – 20°C below BP	Solvent effect violation prevents narrow band focusing at the column head[4].	Lower initial oven temperature.

Self-Validating Experimental Protocols

To ensure scientific integrity, troubleshooting must be treated as a controlled experiment. The following protocols are designed as self-validating systems: you will prove the physical flow path is intact before addressing chemical activity.

Protocol A: Flow Path Validation and Inlet Passivation

Objective: Eliminate physical dead volume and restore chemical inertness in the injection port.

• Baseline Validation (The Control): Inject a light, non-polar hydrocarbon standard (e.g., methane or decane). Hydrocarbons do not interact with silanol groups. If the hydrocarbon tails, you have a physical blockage or dead volume[5].

• Inlet Maintenance: Cool the inlet and oven. Remove the septum, liner, and O-ring.

• Deactivation Upgrade: For acetals like 1,3-dioxolane, standard liners are insufficient. Install a fresh, highly deactivated (Ultra-Inert) liner with a glass wool plug positioned to wipe the syringe needle. This prevents sample droplets from reaching the bottom of the inlet[5].

• Column Trimming: Using a ceramic scoring wafer, score the column 10-20 cm from the inlet end. Snap cleanly. Inspect the cut under a low-power microscope; it must be perfectly 90° to the column wall. A ragged cut creates turbulent eddies, causing physical tailing[3].

• Post-Validation: Re-inject the hydrocarbon standard. The peak must be perfectly symmetrical ( Tf​ = 1.0). Once confirmed, inject the 1,3-dioxolane. If the dioxolane now tails while the hydrocarbon is sharp, proceed to Protocol B.

Protocol B: GC-MS Interface Optimization

Objective: Eliminate cold spots and unswept volumes at the detector interface, which disproportionately affect higher-boiling oxygenated compounds.

• Interface Measurement: The distance the column extends into the MS source is critical. An improper installation distance creates a massive dead volume, destroying peak shape and sensitivity[6].

• Installation: Thread the column through the transfer line. Use the manufacturer-specific measuring tool (e.g., extending 1-2 mm past the transfer line tip for standard Agilent MSDs).

• Ferrule Compression: Use an 85/15 Vespel/graphite ferrule. Tighten the brass MSD source nut carefully. Causality note: Vespel shrinks after the first thermal cycle. You must heat the MS interface to operating temperature (e.g., 280°C), cool it down, and retighten the nut by 1/4 turn to prevent micro-leaks[6]. Oxygen entering through a micro-leak will rapidly degrade the stationary phase, creating new active sites that cause tailing[2].

Frequently Asked Questions (FAQs)

Q: My 1,3-Dioxolane peaks look great at the start of the sequence, but tailing progressively worsens. Why? A: This is a classic symptom of matrix accumulation or moisture in the carrier gas. Moisture hydrolyzes the siloxane deactivation layer in the liner at high temperatures, exponentially generating active silanol groups as the sequence progresses[7]. Ensure your carrier gas passes through high-capacity moisture and oxygen traps.

Q: I am using splitless injection for trace analysis. Could my injection parameters be causing the tailing? A: Yes. In splitless mode, a "solvent effect violation" occurs if the initial oven temperature is too high. The solvent fails to condense and focus the analytes into a narrow band at the head of the column. Ensure your initial oven temperature is at least 10–20°C below the boiling point of your sample solvent[3].

Q: How do I know when trimming the column is no longer sufficient and I need to replace it? A: You should trim 0.5 to 1 meter from the inlet end if severe contamination is suspected. However, if tailing persists after trimming, or if you begin to observe baseline drift and poor peak shape across all analytes (indicating severe thermal or oxidative degradation of the polymer backbone), the column must be replaced[2].

Q: Can the choice of sample solvent cause tailing for 1,3-dioxolanes? A: Absolutely. A polarity mismatch between your sample solvent and the stationary phase can cause poor solubility dynamics upon injection, manifesting as peak tailing or peak splitting[4]. Ensure your solvent polarity closely matches the polarity of your column phase.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Troubleshooting Peak Tailing in Gas Chromatography Workflows | Lab Manager [labmanager.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. discover.restek.com [discover.restek.com]
• 7. gcms.labrulez.com [gcms.labrulez.com]

Purification of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- to remove unreacted aldehydes

Welcome to the technical support center for the purification of 1,3-dioxolane, 4-methyl-2-(1-pentenyl)-. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the removal of unreacted aldehyde impurities from this acetal. The following question-and-answer format provides in-depth troubleshooting advice and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the typical aldehyde impurities found in crude 1,3-dioxolane, 4-methyl-2-(1-pentenyl)-?

The primary aldehyde impurity is typically the unreacted starting material used in the acetal synthesis. Given the structure of the target molecule, (E)-hex-2-enal is the most probable unreacted aldehyde. Other related aldehydes may also be present depending on the purity of the starting materials and potential side reactions.

Q2: Why is it crucial to remove these aldehyde impurities?

Aldehyde impurities can interfere with subsequent reactions, leading to unwanted byproducts and lower yields. In the context of drug development and fragrance applications, even trace amounts of aldehydes can alter the desired biological activity, organoleptic properties, or stability of the final product. For instance, aldehydes are often reactive functional groups that can participate in undesired subsequent chemical transformations.

Q3: What are the key physical properties to consider for purification?

Understanding the physical properties of both the desired acetal and the aldehyde impurities is fundamental to selecting an appropriate purification strategy.

Property	1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-	(E)-Hex-2-enal (Typical Aldehyde Impurity)
Molecular Formula	C9H16O2	C6H10O
Molar Mass	156.22 g/mol [1][2]	98.14 g/mol
Boiling Point	~185.3 °C at 760 mmHg (Predicted)[1][3]	~146-149 °C at 760 mmHg
Solubility	Slightly soluble in water; soluble in non-polar solvents and ethanol[2][3]	Sparingly soluble in water; soluble in organic solvents

The significant difference in boiling points suggests that distillation is a viable purification method.

Q4: Can I use a simple aqueous wash to remove aldehyde impurities?

While a simple water wash might remove a small fraction of water-soluble aldehydes, it is generally an inefficient method for the complete removal of less polar aldehydes like (E)-hex-2-enal. The limited solubility of such aldehydes in water necessitates more robust purification techniques.

Troubleshooting and Purification Protocols

This section provides detailed protocols for common and advanced purification techniques.

Issue 1: Fractional Distillation is Ineffective for Complete Aldehyde Removal

Plausible Cause: An azeotrope may form between the acetal and the aldehyde, or their boiling points may be too close under the distillation conditions to achieve baseline separation.

Solution: Chemical treatment to convert the aldehyde into a non-volatile or more easily separable compound prior to distillation is recommended.

Protocol 1: Aldehyde Scavenging with Sodium Bisulfite Wash

This method leverages the reversible reaction of aldehydes with sodium bisulfite to form a water-soluble adduct, which can then be easily separated by extraction.[4][5][6]

Scientific Principle: The nucleophilic bisulfite ion attacks the electrophilic carbonyl carbon of the aldehyde, forming a charged bisulfite adduct. This adduct is highly soluble in water and can be partitioned into an aqueous phase, leaving the desired acetal in the organic phase.[4]

Experimental Workflow:

Caption: Workflow for aldehyde removal using sodium bisulfite wash.

Step-by-Step Protocol:

• Dissolve the crude 1,3-dioxolane, 4-methyl-2-(1-pentenyl)- in a water-miscible organic solvent like acetone or a water-immiscible solvent such as diethyl ether or ethyl acetate.[4]

• Transfer the solution to a separatory funnel.

• Add an equal volume of a saturated aqueous solution of sodium bisulfite.

• Shake the funnel vigorously for 30-60 seconds to ensure thorough mixing and reaction.[5]

• If a water-miscible solvent was used initially, add an immiscible organic solvent to extract the acetal.[4]

• Allow the layers to separate. The aqueous layer will contain the aldehyde-bisulfite adduct.

• Drain the aqueous layer.

• Wash the organic layer two to three times with deionized water to remove any residual bisulfite.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent.

• Concentrate the organic phase under reduced pressure to obtain the purified acetal.

Issue 2: Product is Sensitive to Acidic or Basic Conditions

Plausible Cause: The acetal functional group can be susceptible to hydrolysis under acidic conditions, regenerating the aldehyde and diol.[7][8][9][10] Some compounds may also be unstable under strongly basic conditions.

Solution: Employ purification methods that operate under neutral or near-neutral conditions, such as column chromatography or treatment with specific aldehyde scavengers.

Protocol 2: Purification by Column Chromatography

Column chromatography separates compounds based on their differential adsorption to a stationary phase.

Scientific Principle: The polarity difference between the acetal and the unreacted aldehyde allows for their separation on a polar stationary phase like silica gel. The less polar compound will elute first.

Experimental Workflow:

Caption: General workflow for purification by column chromatography.

Step-by-Step Protocol:

• Select a Solvent System: Use Thin Layer Chromatography (TLC) to determine an appropriate solvent system. A good starting point is a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate or diethyl ether).[11] Aim for an Rf value of ~0.3 for the desired acetal.

• Prepare the Column: Pack a glass column with silica gel slurried in the chosen non-polar solvent.

• Load the Sample: Dissolve the crude product in a minimal amount of the solvent system and load it onto the top of the silica gel bed.

• Elute: Begin eluting with the solvent system, gradually increasing the polarity if necessary to move the compounds down the column.

• Collect and Analyze Fractions: Collect fractions and analyze them by TLC to identify those containing the pure acetal.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Expert Tip: To prevent potential acetal hydrolysis on the slightly acidic silica gel, a small amount of a non-nucleophilic base like triethylamine (e.g., 0.1-1% v/v) can be added to the eluent.[11]

Protocol 3: Amine-Based Aldehyde Scavengers

Certain amine-containing reagents or polymers can react with aldehydes to form imines, which are typically non-volatile and can be easily removed.[12]

Scientific Principle: The primary or secondary amine acts as a nucleophile, attacking the aldehyde's carbonyl carbon to form a Schiff base (imine). This reaction is often irreversible under the workup conditions.

Step-by-Step Protocol:

• Dissolve the crude acetal in a suitable organic solvent.

• Add a polymer-supported amine scavenger (e.g., polyallylamine or a resin-bound amine).

• Stir the mixture at room temperature. The reaction time will depend on the specific scavenger and the concentration of the aldehyde. Monitor the disappearance of the aldehyde by TLC or GC-MS.

• Once the reaction is complete, filter off the polymer-supported scavenger.

• Wash the resin with fresh solvent to recover any adsorbed product.

• Combine the filtrate and washings, and remove the solvent under reduced pressure to yield the purified acetal.

Issue 3: Trace Aldehydes Remain After Initial Purification

Plausible Cause: The chosen method may not have been efficient enough for complete removal, or an equilibrium may exist that leaves a small amount of the aldehyde.

Solution: A secondary, high-efficiency purification step or a more reactive scavenging method may be necessary.

Protocol 4: Treatment with Alkali Metals

For very low levels of impurities, treatment with an alkali metal in the presence of a phase transfer catalyst can be effective. This method is particularly suited for purifying acetals intended for polymerization, where extremely high purity is required.[13]

Scientific Principle: Alkali metals react with impurities like water, alcohols, and aldehydes to form non-volatile alkali salts.[13] A phase transfer catalyst facilitates the reaction between the solid alkali metal and the dissolved impurities.

Step-by-Step Protocol:

• Caution: This procedure should only be performed by experienced chemists under an inert atmosphere (e.g., nitrogen or argon) due to the high reactivity of alkali metals.

• To the crude acetal, add small, freshly cut pieces of an alkali metal (e.g., sodium).

• Add a phase transfer catalyst (e.g., a polyethylene glycol).[13]

• Gently heat the mixture (e.g., 65-120 °C) with stirring.[13] The reaction progress can be monitored by the disappearance of the aldehyde peak in GC analysis.

• After the reaction is complete, cool the mixture.

• The purified acetal can be separated from the solid alkali salts by decantation or distillation.

Final Purity Assessment

Regardless of the purification method employed, the final purity of the 1,3-dioxolane, 4-methyl-2-(1-pentenyl)- should be assessed using appropriate analytical techniques such as:

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the identity and quantify the purity of the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To verify the structure of the acetal and ensure the absence of aldehyde signals (typically around 9-10 ppm in ¹H NMR).

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the absence of the characteristic aldehyde C=O stretch (typically around 1720-1740 cm⁻¹).

By following these guidelines and protocols, researchers can effectively remove unreacted aldehyde impurities, ensuring the high quality and reliability of their 1,3-dioxolane, 4-methyl-2-(1-pentenyl)- for subsequent applications.

References

• 1,3-Dioxolane, 4-methyl-2-(1E)-1-penten-1-yl-. ChemBK. Available at: [Link]

• Process for purifying acetals. Google Patents.

• 4-Methyl-2-pentyl-1,3-dioxolane. PubChem. Available at: [Link]

• Acetal Hydrolysis Mechanism. Chemistry Steps. Available at: [Link]

• Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. Available at: [Link]

• Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. ACS Publications. Available at: [Link]

• (E)-4-methyl-2-(pent-1-enyl)-1,3-dioxolane. PubChem. Available at: [Link]

• Development of Anhydrous Ethanol Purification: Reduction of Acetal Content and Vapor–Liquid Equilibrium Study of the Ethanol–Acetal Binary System. ACS Omega. Available at: [Link]

• Video: Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones. JoVE. Available at: [Link]

• Functionalized aldehydes as h2s and mercaptan scavengers. Google Patents.
• Process for Acetal Removal In the Purification of a Crude Ethanol Product. Google Patents.

• Showing Compound 4-Methyl-2-pentyl-1,3-dioxolane (FDB016307). FooDB. Available at: [Link]

• Process for making acetals. Google Patents.

• A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega. Available at: [Link]

• Process for removing a ketone and/or aldehyde impurity. Google Patents.

• Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Lookchem. Available at: [Link]

• Chapter 5. Aldehyde Scavenging Agents and Packaging Material. VTechWorks. Available at: [Link]

• Method for scavenging aldehydes. Google Patents.

• Acetals Formation and Hydrolysis. Organic Chemistry Tutor. Available at: [Link]

• What is the best solvent for purifying aldehyde in a column chromatography?. ResearchGate. Available at: [Link]

• Hydrolysis of Acetals Reaction and Mechanism. YouTube. Available at: [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. (E)-4-methyl-2-(pent-1-enyl)-1,3-dioxolane | C9H16O2 | CID 5370364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. lookchem.com [lookchem.com]
• 6. US4409375A - Method for scavenging aldehydes - Google Patents [patents.google.com]
• 7. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 13. US4423238A - Process for purifying acetals - Google Patents [patents.google.com]

Technical Support Center: Resolving Diastereomeric Mixtures of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

Welcome to the Technical Support Center for the resolution of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- diastereomers. This molecule, characterized by its cis and trans relative stereochemistry at the C2 and C4 positions of the dioxolane ring, presents unique separation challenges. Because it lacks strong chromophores and relies entirely on aliphatic substituents (a 4-methyl group and a 2-(1-pentenyl) group), standard separation modalities often fail.

This guide provides researchers and drug development professionals with field-proven, self-validating protocols to isolate these diastereomers with high stereochemical purity.

Diagnostic Separation Workflow

Workflow for resolving 1,3-dioxolane diastereomers based on scale and stability.

Frequently Asked Questions (FAQs)

Q: Why do the cis and trans diastereomers co-elute on standard Reversed-Phase HPLC (RP-HPLC)? A: Reversed-phase chromatography separates molecules primarily based on hydrophobicity and partition coefficients (log P). The cis and trans isomers of 4-methyl-2-(1-pentenyl)-1,3-dioxolane have nearly identical log P values and hydrodynamic volumes[1]. Because RP-HPLC lacks the rigid spatial selectivity required to distinguish the subtle geometric differences of these aliphatic chains, co-elution is virtually guaranteed. Normal-phase chromatography or Supercritical Fluid Chromatography (SFC) must be used to exploit minor dipole moment differences[2].

Q: Is it possible to separate these diastereomers without chromatography? A: Yes, but only at a large scale and with specialized equipment. The cis and trans isomers of low-molecular-weight 1,3-dioxolanes typically exhibit a boiling point difference of 1 to 3 °C. Fractional distillation requires a spinning band distillation column with at least 40 theoretical plates operating under high vacuum to prevent thermal degradation.

Q: Why is my acetal degrading during silica gel chromatography? A: 1,3-Dioxolanes are synthesized via acid-catalyzed dehydration and are inherently labile to Brønsted and Lewis acids[3]. Standard silica gel possesses surface silanol groups that are weakly acidic (pH ~4.5–5.5). When your compound interacts with these silanols in the presence of trace water from the mobile phase, it undergoes rapid hydrolysis back into 1,2-propanediol and 2-hexenal[4].

Troubleshooting Guide

Issue 1: Poor Resolution ( Rs​<1.0 ) on Normal-Phase HPLC

• Root Cause & Causality: Aliphatic diastereomers lack the rigid aromatic rings (like those in 2,4-diphenyl-1,3-dioxolane) that facilitate strong π−π or dipole interactions with the stationary phase[4].

• Solution: Switch to Supercritical Fluid Chromatography (SFC) . Supercritical CO2​ has high diffusivity and low viscosity, allowing for exceptional shape selectivity. SFC can rapidly distinguish between the subtle spatial arrangements of the cis and trans 1-pentenyl and methyl groups, often yielding baseline resolution ( Rs​>1.5 ) in under 5 minutes[5].

Issue 2: Peak Tailing and Loss of Mass Recovery

• Root Cause & Causality: Peak tailing in acetal chromatography is a primary diagnostic indicator of on-column degradation (hydrolysis) rather than simple secondary interactions.

• Solution: Implement a base-deactivation protocol. Adding 0.1% Triethylamine (TEA) to your mobile phase neutralizes the acidic silanol sites on the silica gel, immediately halting the acid-catalyzed ring-opening of the dioxolane[3].

Validated Experimental Protocols

Protocol A: Preparative SFC Resolution (Self-Validating System)

This protocol utilizes supercritical CO2​ to prevent thermal and acidic degradation while maximizing resolution.

• Analytical Pre-Screening (Validation Step):

  • Inject a 2 µL sample of the crude mixture (1 mg/mL in methanol) onto an analytical SFC system using a chiral or high-density achiral column (e.g., Amylose-based or Diol stationary phase).

  • Causality Check: If the analytical run yields a Resolution Factor ( Rs​ ) < 1.2, adjust the co-solvent (e.g., switch from Methanol to Isopropanol to alter hydrogen bonding dynamics) before proceeding to preparative scale. Do not scale up until Rs​≥1.2 is confirmed.

• Mobile Phase Preparation:

  • Main flow: Supercritical CO2​ .

  • Co-solvent: 100% Isopropanol (IPA).

• Preparative Injection:

  • Set the backpressure regulator (BPR) to 120 bar and column temperature to 35 °C.

  • Causality: Maintaining 35 °C ensures the CO2​ remains in a supercritical state without risking the thermal degradation of the volatile 1-pentenyl side chain.

• Fraction Collection:

  • Collect fractions using UV detection at 210 nm (due to the isolated alkene in the 1-pentenyl group). Immediately store fractions over 3Å molecular sieves to prevent post-collection hydrolysis.

Protocol B: Base-Deactivated Normal-Phase HPLC

For laboratories without SFC capabilities, this modified NP-HPLC method ensures acetal stability.

• Solvent Preparation:

  • Prepare an isocratic mobile phase of 98:2 Hexane:Ethyl Acetate.

  • Add 0.1% (v/v) Triethylamine (TEA) to the mixture.

• Column Equilibration (Validation Step):

  • Flush a standard bare silica column (e.g., 250 x 21.2 mm, 5 µm) with the mobile phase at 10 mL/min.

  • Causality Check: Monitor the Refractive Index (RI) or UV baseline. The system is only validated for injection when the baseline drift is < 1 µV/min, confirming that all acidic silanol groups have been fully saturated and neutralized by the TEA.

• Elution:

  • Inject the sample (dissolved in mobile phase). The cis isomer typically elutes first due to its slightly lower overall dipole moment compared to the trans geometry, though this must be confirmed via post-run NMR[1].

Quantitative Method Comparison

The following table summarizes the performance metrics of various separation modalities applied to aliphatic 1,3-dioxolane diastereomers.

Parameter	Normal-Phase HPLC (Base-Treated)	Reversed-Phase HPLC	Preparative SFC	Spinning Band Distillation
Resolution Factor ( Rs​ )	1.1 - 1.4	< 1.0 (Co-elution)	> 2.0	N/A (Boiling Point Dependent)
Scalability	Low (< 100 mg)	Moderate	High (10 mg - 5 g)	Very High (> 50 g)
Degradation Risk	Moderate (Requires TEA)	Low	Very Low	High (Thermal Stress)
Run Time	30 - 45 minutes	20 - 30 minutes	< 10 minutes	12 - 24 hours
Detection Method	RI / Low-UV (210 nm)	UV (210 nm)	UV (210 nm) / MS	Boiling Point / Vapor Temp

References

• Resolution of Diastereomeric Tartaric Acid Monoamides by Reversed-phase High Performance Liquid Chromatography Asian Journal of Chemistry URL: [Link][1]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations National Institutes of Health (PMC) URL:[Link][2]

• Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals Science of Synthesis (Thieme Connect) URL:[Link][3]

• Enantiomeric and Diastereomeric Resolutions of Chiral Pesticides by ACQUITY UPC2 with UV Detection Waters Corporation (LCMS.cz) URL:[Link][5]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. lcms.cz [lcms.cz]

Technical Support Center: Optimizing the Synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working on the complex acetalization of α,β -unsaturated aldehydes. Specifically, this module addresses the synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (the propylene glycol acetal of 2-hexenal) and provides field-proven troubleshooting strategies to minimize side product formation.

Mechanistic Overview: The α,β -Unsaturated Challenge

The synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- involves the acid-catalyzed nucleophilic addition of 1,2-propanediol (propylene glycol) to the carbonyl carbon of (E)-2-hexenal[1]. Because propylene glycol is a bis-O-nucleophile, the reaction thermodynamically favors the formation of a stable 5-membered cyclic acetal (1,3-dioxolane) over acyclic alternatives[2].

However, the conjugated nature of 2-hexenal introduces significant chemoselectivity challenges. The β -carbon of the α,β -unsaturated system bears a partial positive charge, making it highly susceptible to 1,4-conjugate addition (Michael addition) by the diol[3]. Furthermore, under harsh acidic conditions, the unsaturated aldehyde is prone to radical polymerization and oligomerization[4].

Reaction pathways in the acetalization of 2-hexenal with propylene glycol.

Troubleshooting & FAQs

Q1: Why am I seeing a large peak corresponding to a higher molecular weight byproduct in my GC-MS? A1: This is likely the 1,4-conjugate addition (Michael addition) product[3]. Because 2-hexenal is an α,β -unsaturated aldehyde, the β -carbon is electrophilic. The hydroxyl groups of propylene glycol can attack this position instead of the carbonyl carbon. Solution: Switch from a strong Brønsted acid (like p-TsOH) to a milder acid catalyst like Pyridinium p-toluenesulfonate (PPTS) or a Lewis acid like ZrCl4​ [5]. Lowering the reaction temperature also kinetically favors the 1,2-addition product over the thermodynamic 1,4-adduct.

Q2: My reaction mixture turns dark brown and viscous. What is happening? A2: You are observing the polymerization or oligomerization of 2-hexenal[4]. Unsaturated aldehydes are highly prone to radical polymerization, especially under prolonged heating in the presence of strong acids and trace oxygen. Solution: Add a radical scavenger such as BHT (butylated hydroxytoluene) at 0.01–0.05 equivalents. Ensure the reaction is run under a strict inert atmosphere (Argon/Nitrogen) to prevent autoxidation.

Q3: Even with a Dean-Stark trap, my conversion stalls at 70%. How can I push it to completion? A3: Acetalization is a reversible equilibrium reaction[1]. If water is not removed efficiently, the reaction will stall and eventually hydrolyze back to the starting materials. Solution: Ensure your solvent forms a proper low-boiling azeotrope with water (e.g., cyclohexane). For stubborn reactions, incorporate a Soxhlet extractor filled with activated 3Å molecular sieves between the flask and the reflux condenser to chemically trap the water before the solvent returns to the reaction vessel.

Q4: Can I use standard silica gel for column chromatography to purify the dioxolane? A4: No. Acetals are highly sensitive to acidic conditions and will readily hydrolyze back to the aldehyde and diol upon exposure to aqueous acid[1]. Standard silica gel is slightly acidic. Solution: Neutralize the silica gel by flushing the column with 1-2% triethylamine (TEA) in your eluent prior to loading the sample, or use basic alumina instead. Note that up to four diastereomers of the product may elute due to the chiral centers at C2 and C4 of the dioxolane ring[2],[6].

Quantitative Data & Optimization

To minimize side product formation, empirical data dictates a shift away from traditional harsh acetalization conditions.

Table 1: Catalyst Selection Matrix

Catalyst	pKa / Type	1,2-Addition (Acetal)	1,4-Addition (Michael)	Recommendation
p-Toluenesulfonic Acid (p-TsOH)	-2.8 (Strong)	Fast	High	Not recommended for α,β -unsaturated
Pyridinium p-toluenesulfonate (PPTS)	5.2 (Mild)	Moderate	Low	Optimal for standard reflux
Zirconium Tetrachloride ( ZrCl4​ )	Lewis Acid	Fast	Very Low	Excellent for mild/room temp[5]

Table 2: Reaction Condition Optimization

Parameter	Standard Condition	Optimized Condition	Causality / Rationale
Temperature	110°C (Toluene reflux)	80°C (Cyclohexane)	Lower thermal energy reduces thermodynamic 1,4-addition.
Additive	None	0.01 eq BHT	Scavenges radicals, preventing alkene polymerization.
Water Removal	Dean-Stark Trap	Dean-Stark + 3Å Sieves	Drives equilibrium forward rapidly, minimizing acid exposure time.

Validated Experimental Protocol

This protocol is designed as a self-validating system. In-process checks ensure that side reactions are caught early, and the causality behind each step is explicitly defined to ensure reproducibility.

Troubleshooting decision tree for optimizing 1,3-dioxolane synthesis.

Step-by-Step Workflow:

• Apparatus Assembly: Equip a 50 mL flame-dried round-bottom flask with a magnetic stir bar, a Dean-Stark apparatus, and a reflux condenser. Attach an argon line to maintain a strict inert atmosphere.

• Reagent Charging: Add (E)-2-hexenal (1.0 eq, 10 mmol), 1,2-propanediol (1.2 eq, 12 mmol), PPTS (0.05 eq, 0.5 mmol), and BHT (0.01 eq, 0.1 mmol) to the flask.

  • Causality: BHT is added before heating to prevent any initial radical formation. PPTS is chosen over p-TsOH to kinetically favor 1,2-addition over 1,4-addition.

• Solvent Addition: Add 25 mL of anhydrous cyclohexane.

  • Causality: Cyclohexane forms a low-boiling azeotrope with water (approx. 70°C), allowing for water removal at a lower temperature than toluene, thereby reducing thermal degradation and Michael addition.

• Reflux & Dehydration: Heat the mixture to a gentle reflux. Monitor the accumulation of water in the Dean-Stark trap.

• In-Process Validation (TLC/GC-MS): After 2 hours, take a 50 μ L aliquot, quench with 100 μ L of saturated NaHCO3​ , extract with ethyl acetate, and analyze.

  • Validation: The absence of a UV-active spot at the starting material baseline indicates complete consumption of 2-hexenal. GC-MS should show the target dioxolane mass without heavy 1,4-adduct trailing peaks.

• Quenching: Once conversion is >95%, cool the reaction to room temperature. Immediately add 10 mL of saturated aqueous NaHCO3​ .

  • Causality: Neutralizing the acid catalyst prevents the reverse hydrolysis reaction during the aqueous workup[1].

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with diethyl ether (2 x 15 mL). Wash the combined organic layers with brine (15 mL) and dry over anhydrous Na2​SO4​ .

• Purification: Concentrate the solvent in vacuo. Purify the crude oil via vacuum distillation or flash chromatography using TEA-treated silica gel to yield the pure 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-.

References

• [1] Title: Hydrates, Hemiacetals, and Acetals | Source: Master Organic Chemistry | URL: [Link]

• [3] Title: 6.5 Reactions of α,β-unsaturated Aldehydes and Ketones | Source: Pressbooks - Organic Chemistry II | URL: [Link]

• [5] Title: Acetal synthesis by acetalization or ring closure | Source: Organic Chemistry Portal | URL: [Link]

• [4] Title: US4766249A - Method of catalytically hydrolyzing alpha, beta-unsaturated carbonyl compounds | Source: Google Patents | URL:

• [2] Title: Acetals in food flavourings | Source: TU Graz | URL: [Link]

• [6] Title: (PDF) Acetals in food flavourings | Source: ResearchGate | URL: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. openlib.tugraz.at [openlib.tugraz.at]
• 3. 6.5 Reactions of α,β-unsaturated Aldehydes and Ketones – Organic Chemistry II [kpu.pressbooks.pub]
• 4. US4766249A - Method of catalytically hydrolyzing alpha, beta-unsaturated carbonyl compounds - Google Patents [patents.google.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Catalyst Degradation in the Synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

Welcome to the technical support guide for the preparation of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, a key cyclic acetal in fine chemical and pharmaceutical synthesis. The acid-catalyzed reaction between an aldehyde (like hexanal or a related pentenyl variant) and 1,2-propanediol is central to this process.[1][2] However, the efficiency and reproducibility of this synthesis are critically dependent on the stability and activity of the acid catalyst.

This guide provides field-proven insights and troubleshooting protocols designed for researchers and process chemists. We will explore the "why" behind catalyst deactivation and offer robust strategies to maintain catalytic performance, ensuring higher yields, and more consistent outcomes.

Section 1: The Core Reaction - Mechanism and the Pivotal Role of the Catalyst

The formation of the 1,3-dioxolane ring is a classic, reversible acid-catalyzed acetalization.[3] Understanding this mechanism is the first step in troubleshooting catalyst-related issues. The process involves the protonation of the carbonyl oxygen by an acid catalyst, which enhances the electrophilicity of the carbonyl carbon. This is followed by a nucleophilic attack from one of the diol's hydroxyl groups, forming a hemiacetal intermediate. Subsequent intramolecular cyclization and the elimination of a water molecule yield the final product and regenerate the acid catalyst.[3]

Caption: Acid-catalyzed mechanism for 1,3-dioxolane formation.

The catalyst, whether a Brønsted acid (e.g., p-toluenesulfonic acid) or a Lewis acid (e.g., cerium(III) triflate), is fundamental to activating the carbonyl group.[4][5] Its degradation prematurely halts this cycle, leading to stalled reactions and poor yields.

Section 2: Troubleshooting Guide - A Q&A Approach to Catalyst Issues

This section addresses the most common problems encountered during synthesis that point toward catalyst degradation.

Q1: My reaction has stalled, or the yield is unexpectedly low. How do I confirm that catalyst degradation is the problem?

A1: A stalled reaction, where starting materials are no longer being consumed, is a classic symptom of catalyst deactivation. Before blaming the catalyst, perform a quick system check:

• Verify Water Removal: Ensure your Dean-Stark trap is collecting water or that your molecular sieves are active. Inefficient water removal is the most common reason for low yields in this equilibrium reaction.

• Check Temperature: Confirm the reaction is at the appropriate temperature. Excessively high temperatures can sometimes shift the equilibrium back toward the starting materials.

If these parameters are correct, catalyst activity is the next logical suspect. To confirm, run a control experiment. Use a reliable, simple substrate pair (e.g., cyclohexanone and ethylene glycol) with a fresh batch of the same catalyst. If this standard reaction proceeds efficiently, it strongly suggests that your original starting materials contain impurities that are poisoning the catalyst. If the control reaction also fails, the catalyst itself is likely inactive from improper storage or a bad batch.

Q2: What are the primary ways a catalyst can degrade in this specific synthesis?

A2: Catalyst deactivation is broadly classified into three categories: chemical, thermal, and mechanical.[6] For this synthesis, the most relevant are chemical (poisoning and fouling) and thermal degradation.

Caption: Common pathways leading to catalyst deactivation.

Deactivation Mechanism	Primary Cause	Diagnostic Signs
Poisoning	Chemical impurities (e.g., bases, sulfur compounds) in reactants or solvents bind irreversibly to active sites.[7] Water can also act as a poison.[8]	Reaction starts and then abruptly stops. Complete lack of reactivity even with high catalyst loading.
Fouling / Coking	Polymeric materials or carbonaceous deposits (coke) physically block catalyst pores and active sites.[9] The unsaturated pentenyl group is a potential source.	Gradual decrease in reaction rate over time. Visible discoloration or buildup of insoluble material on heterogeneous catalysts.
Thermal Degradation	For solid catalysts, high temperatures cause the loss of active surface area (sintering).[10] For homogeneous catalysts, it can lead to decomposition.	Consistently lower activity, especially after regeneration cycles or exposure to high temperatures. Requires characterization (e.g., BET analysis) to confirm.[6]

Q3: How does the water byproduct deactivate the catalyst, and what is the best removal strategy?

A3: Water presents a dual threat:

• Equilibrium Shift: As a product, its accumulation pushes the reaction equilibrium back towards the starting materials, reducing the net yield according to Le Châtelier's principle.[11]

• Catalyst Deactivation: Water can act as a competitive inhibitor, coordinating to Lewis acid sites or hydrating Brønsted acid sites, thereby reducing their activity.[8] For some solid acid catalysts, water can cause irreversible structural damage.[8]

Effective Water Removal Strategies:

• Azeotropic Distillation (Dean-Stark Apparatus): This is the standard and often most effective method for batch processes.[4] By continuously removing the water-solvent azeotrope, the equilibrium is constantly driven toward the product. Toluene is a common solvent for this purpose.

• Molecular Sieves: Activated 3Å or 4Å molecular sieves added directly to the reaction mixture can physically sequester water. This is useful for reactions that are sensitive to high temperatures where azeotropic removal is not feasible.

• Chemical Scavengers: Reagents like trialkyl orthoformates react irreversibly with water and can be highly effective, though they add to the cost and complexity of the workup.

Q4: What specific impurities in my 2-(1-pentenyl) aldehyde or 1,2-propanediol starting materials should I be concerned about?

A4: Commercially sourced reagents are a common source of catalyst poisons.

• From the Aldehyde:

  • Carboxylic Acids: Aldehydes can oxidize to carboxylic acids upon storage. These acids may not be strong poisons, but they can alter the overall acidity of the medium.

  • Residual Bases: If the aldehyde synthesis involved basic steps, trace amounts of bases (e.g., amines, carbonates) can neutralize your acid catalyst.

  • Polymerization Inhibitors: Phenolic inhibitors (like BHT) are often added to unsaturated aldehydes. While necessary for storage, they can potentially interfere with some catalysts.

• From the Diol:

  • Water: Propylene glycol is hygroscopic and can absorb significant amounts of atmospheric moisture. Always use an anhydrous grade or dry it before use.

  • Synthesis Byproducts: Depending on the manufacturing process, residual alkaline or acidic species could be present.

Purification of starting materials by distillation or passing them through a plug of neutral alumina can often resolve issues of catalyst poisoning.

Q5: How does reaction temperature affect catalyst stability?

A5: Temperature is a critical parameter that must be optimized.

• Too Low: The reaction rate may be impractically slow.

• Too High: This can be detrimental. As an equilibrium process, high temperatures can favor the reverse (hydrolysis) reaction. More importantly, excessive heat can cause thermal degradation of the catalyst, such as sintering of solid catalysts or decomposition of homogeneous ones like p-TsOH.[9][10] High temperatures can also accelerate side reactions, such as the polymerization of the pentenyl aldehyde, leading to catalyst fouling.

The optimal temperature maximizes the reaction rate while minimizing catalyst degradation and byproduct formation. This is often the reflux temperature of the solvent used for azeotropic water removal (e.g., ~111°C for toluene).

Section 3: Proactive Strategies & Experimental Protocols

Minimizing degradation is best achieved through careful planning and execution.

Catalyst Selection and Handling

The choice of catalyst can significantly impact the reaction's success. Homogeneous catalysts are often more active but harder to remove, while heterogeneous catalysts are easily filtered and recycled but can be more prone to fouling.

Catalyst Type	Examples	Advantages	Disadvantages & Degradation Risks
Homogeneous Brønsted Acid	p-Toluenesulfonic acid (p-TsOH), Sulfuric Acid (H₂SO₄)	High activity, low cost.[12]	Difficult to remove from product, corrosive, can decompose at high temperatures.
Homogeneous Lewis Acid	Cerium(III) triflate, Erbium(III) triflate	Very gentle, high chemoselectivity, effective at low loadings.[5]	High cost, highly sensitive to water and impurities.
Heterogeneous Solid Acid	Amberlyst-15, Zeolites, Nafion	Easily removed by filtration, recyclable, less corrosive.[13]	Prone to fouling/coking, can suffer thermal degradation (sintering), may have lower activity due to mass transfer limitations.

Best Practices for Handling:

• Store acid catalysts in a desiccator away from moisture.

• Use fresh catalyst from a reputable supplier. If in doubt, test a new bottle on a standard reaction.

• For heterogeneous catalysts, follow the manufacturer's instructions for activation and regeneration.

Detailed Experimental Protocols

Protocol 1: General Procedure for Synthesis via Azeotropic Distillation

This protocol provides a robust baseline for the synthesis, emphasizing the continuous removal of water.

• Apparatus Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Charging Reagents: To the flask, add 1,2-propanediol (1.1 equivalents), the pentenyl aldehyde (1.0 equivalent), and the acid catalyst (e.g., 0.1-1 mol% p-TsOH). Add a suitable solvent for azeotropic removal of water (e.g., toluene, ~0.5 M concentration).

• Reaction: Heat the mixture to a steady reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with the solvent.

• Monitoring: Monitor the reaction progress by TLC or GC until the aldehyde is consumed. The collection of water in the trap should also cease.

• Workup: Cool the reaction mixture to room temperature. Quench the catalyst by washing with a mild base (e.g., saturated NaHCO₃ solution). Separate the organic layer, dry it over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or column chromatography.[3]

Protocol 2: Screening Starting Materials for Catalyst Poisons (Spiking Experiment)

This protocol helps diagnose if a specific reagent is deactivating your catalyst.

• Establish a Baseline: Perform a standard, reliable reaction known to work well (e.g., acetalization of 100 mg cyclohexene in 5 mL ethanol with 5 mg of 10% p-TsOH). Monitor by TLC or GC to determine the time to completion (e.g., 30 minutes).

• Spiking Experiment: Set up the exact same standard reaction. At the beginning, add a small, representative amount (e.g., 5-10 mg) of the starting material you suspect contains a poison (e.g., your pentenyl aldehyde).

• Analysis:

  • No Inhibition: If the reaction completes in a similar timeframe, the tested material is likely not a potent poison.

  • Inhibition: If the reaction rate slows significantly or stops entirely, the material contains catalyst inhibitors and requires purification before use in the main reaction.

A Systematic Troubleshooting Workflow

When faced with a failed reaction, a logical workflow can quickly identify the root cause.

Caption: A systematic workflow for troubleshooting catalyst issues.

Section 4: Frequently Asked Questions (FAQs)

• Q: Can I regenerate a deactivated catalyst?

  • A: It depends on the catalyst and the deactivation mechanism. For heterogeneous catalysts like Amberlyst-15 or zeolites that are fouled by coking, regeneration via calcination (controlled heating in air) can sometimes burn off the carbonaceous deposits.[8] For catalysts poisoned by impurities, an acid wash followed by drying may restore some activity.[14] However, regeneration is often not 100% effective, and thermal degradation during the process can occur.[6] Homogeneous catalysts are typically not regenerated and are removed during workup.

• Q: Is there a difference in degradation between homogeneous (p-TsOH) and heterogeneous (Amberlyst) catalysts?

  • A: Yes. Homogeneous catalysts are primarily susceptible to chemical poisoning and thermal decomposition. Heterogeneous catalysts face the additional, and often dominant, challenge of deactivation by fouling, where polymeric byproducts physically block the porous structure, preventing reactants from reaching the active sites.[9]

• Q: Could the pentenyl double bond cause problems?

  • A: Absolutely. Under acidic conditions and heat, the unsaturated pentenyl group can be prone to side reactions, including isomerization or polymerization. These oligomeric or polymeric materials are prime candidates for causing catalyst fouling, especially with solid acid catalysts.[8] If you suspect this is an issue, consider running the reaction at a lower temperature or using a milder, more selective catalyst.

References

• BenchChem. (n.d.). Application Notes: 1,3-Dioxolane as a Protecting Group for Aldehydes and Ketones.
• BenchChem. (n.d.). Optimizing temperature for 1,3-dioxane formation.
• ACS Publications. (2025, March 10). Thermally Hazardous 1,3-Dioxolane Coupling Reaction Required for a Pharmaceutical Candidate Starting Material, Made Safer by Employing Process Safety Data as Key Design of Experiments Output Variables.
• ChemCatBio. (n.d.). Three Sources of Catalyst Deactivation and How To Mitigate Them.
• BenchChem. (n.d.). Application Notes and Protocols: Acid-Catalyzed Dioxolane Formation.
• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes.
• ResearchGate. (n.d.). A plausible mechanism for the synthesis of 1,3-dioxolanes from the reaction of 1,2-diols and ketones using GO.
• ACS Publications. (2022, March 16). Robust Analytical Methods for Monitoring the Formation of a Chiral Oxazaborolidine Catalyst | Organic Process Research & Development.
• PMC. (n.d.). Direct and quantitative monitoring of catalytic organic reactions under heterogeneous conditions using direct analysis in real time mass spectrometry.
• Applied Catalysts. (2024, September 9). Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause.
• AmmoniaKnowHow. (n.d.). Catalyst deactivation Common causes.
• PubMed. (1986, April 1). General acid catalysis in the hydrolysis of 1,3-dioxolanes and 1,3-oxathiolanes. The hydrolysis of acetals and thioacetals of p-(dimethylamino)benzaldehyde.
• ACS Publications. (2019, April 1). Synthesis of 1,3-Dioxolane from Aqueous Formaldehyde Solution and Ethylene Glycol: Kinetics and Reactive Distillation | Industrial & Engineering Chemistry Research.
• Refubium - Freie Universität Berlin. (n.d.). In situ Reaction Monitoring in Photocatalytic Organic Synthesis.
• ResearchGate. (n.d.). Synthesis of 1,3‐dioxolane or 4‐methyl‐1,3‐dioxolane starting from POM....
• BenchChem. (n.d.). Troubleshooting common side reactions in platinum-catalyzed processes.
• University of Windsor. (2021, November 19). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery.
• ACS Figshare. (2019, April 12). Synthesis of 1,3-Dioxolane from Aqueous Formaldehyde Solution and Ethylene Glycol: Kinetics and Reactive Distillation.
• Google Patents. (n.d.). RU2036919C1 - Method of 1,3-dioxolane synthesis.
• ACS Publications. (2026, January 20). Acetalization of Symmetric Ketones with 1,2-Propanediol over Amorphous Solid Lewis Acids.
• Parchem. (2025, December 8). The Science Behind 1,3-Dioxolane: Why It's Essential for Modern Chemistry.
• Organic Chemistry Portal. (n.d.). Acetal synthesis by acetalization or ring closure.
• AZoM. (2015, July 10). Measuring the Activity and Selectivity of Catalysts.
• ChemicalBook. (2022, January 26). Synthesis of 1,3-Dioxolane.
• Patsnap Eureka. (2025, June 19). Troubleshooting low catalyst activity in reforming units.
• Scribd. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes | PDF | Aldehyde | Chemical Reactions.
• PMC. (n.d.). A Review on the Catalytic Acetalization of Bio-renewable Glycerol to Fuel Additives.
• MDPI. (2023, April 21). An Evaluation of Glycerol Acetalization with Benzaldehyde over a Ferromagnetic Heteropolyacid Catalyst.
• PMC. (2023, March 25). Equilibrium shift, poisoning prevention, and selectivity enhancement in catalysis via dehydration of polymeric membranes.
• PMC. (n.d.). Stability of Acetals/Ketals Under Controlled Radical and Ring Opening Polymerization.
• Taylor & Francis Online. (n.d.). Catalyst poisoning – Knowledge and References.
• Chemistry LibreTexts. (2022, September 12). 1.4: Acetal Formation, Mechanism, Resonance.
• YouTube. (2023, December 24). Making 1,3-Dioxolane.
• MDPI. (2018, January 26). Highly Efficient Acetalization and Ketalization Catalyzed by Cobaloxime under Solvent-Free Condition.
• PubChem. (n.d.). 4-Methyl-2-pentyl-1,3-dioxolane | C9H18O2 | CID 15336.
• PMC. (n.d.). Studies of Catalyst-Controlled Regioselective Acetalization and Its Application to Single-Pot Synthesis of Differentially Protected Saccharides.
• Patsnap Eureka. (2025, June 19). Catalyst deactivation mechanisms and how to prevent them.
• UL Prospector. (2025, December 8). 4-Methyl-2-Pentyl-1,3-Dioxolane by Penta Manufacturing Company.

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Technical Support Center: Troubleshooting 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- Synthesis

Audience: Researchers, synthetic chemists, and flavor/fragrance development professionals.

Executive Summary

The synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (commonly known as 2-hexenal propylene glycol acetal) involves the acid-catalyzed acetalization of 2-hexenal with 1,2-propanediol[1]. While acetalization is a fundamental organic transformation, performing this reaction on an α,β -unsaturated aldehyde presents unique mechanistic challenges. Low conversion rates are rarely due to a single failure point; rather, they are typically the result of competing thermodynamic equilibria, catalyst-induced degradation, or unwanted nucleophilic side reactions.

This guide provides field-proven diagnostics and a self-validating protocol to maximize yield and purity.

Mechanistic Diagnostics: Troubleshooting Q&A

Q1: Why is my conversion plateauing at 50–60% despite extended reaction times and excess reagents?

Root Cause: Equilibrium Limitations & Inadequate Water Removal Acetalization is a strictly equilibrium-driven process. The reaction of one equivalent of 2-hexenal with 1,2-propanediol produces one equivalent of water[2]. If water is not aggressively removed from the system, the reverse reaction (hydrolysis) matches the forward reaction rate, stalling conversion[2].

• Solution: Do not rely solely on molecular sieves for this specific reaction. Implement a Dean-Stark apparatus with a solvent that forms a low-boiling azeotrope with water (e.g., toluene or cyclohexane). Ensure the reflux rate is high enough to continuously sweep water out of the reaction zone.

Q2: My GC/MS shows the target mass, but it is split across 2 to 4 distinct peaks. Is my product degrading?

Root Cause: Diastereomerism and Geometric Isomerism This is a structural reality, not a degradation issue. 1,2-propanediol contains a chiral center. When the acetal forms, the original carbonyl carbon of 2-hexenal becomes a new stereocenter (C2 of the 1,3-dioxolane ring). This inherently creates a mixture of diastereomers (e.g., cis and trans relationships between the 4-methyl and 2-pentenyl groups)[3]. Furthermore, the starting 2-hexenal often contains a mixture of E and Z geometric isomers.

• Solution: These peaks represent the valid product profile of 2-hexenal propylene glycol acetal[1]. Do not attempt to "fix" this chemically. If analytical clarity is required, use a chiral GC column to resolve the isomers or integrate the cluster of peaks as the total product yield.

Q3: The reaction mixture turns dark brown and viscous. The aldehyde is consumed, but the acetal yield is extremely low. What happened?

Root Cause: Acid-Catalyzed Polymerization α,β -unsaturated aldehydes like 2-hexenal are highly sensitive to strong acids[4]. If you are using traditional catalysts like p -Toluenesulfonic acid ( p -TsOH) or sulfuric acid at high temperatures, the conjugated double bond undergoes cationic polymerization or oligomerization, creating a dark, tar-like byproduct. Strong acids can also trigger the migration of the double bond out of conjugation.

• Solution: Switch to a milder acid catalyst. Pyridinium p -toluenesulfonate (PPTS) or solid acid resins (like Amberlyst-15) provide sufficient protonation of the carbonyl oxygen to drive acetalization without triggering alkene polymerization[5].

Q4: I am detecting a major byproduct with a mass exactly 76 Da higher than my starting aldehyde. What is this?

Root Cause: 1,4-Michael Addition The conjugated π -system of 2-hexenal withdraws electron density from the β -carbon, making it highly electrophilic. 1,2-propanediol is a bis-nucleophile. Instead of attacking the carbonyl carbon (1,2-addition) to form the hemiacetal, the hydroxyl group can attack the β -carbon (1,4-addition), forming a stable Michael adduct[6].

• Solution: Michael addition is favored by high temperatures and extended reaction times. Lower the reaction temperature by switching from toluene to a lower-boiling azeotropic solvent (like benzene or cyclohexane) and stop the reaction immediately once water evolution ceases.

Pathway Visualization

Reaction pathways of 2-hexenal and 1,2-propanediol showing target acetal and common side reactions.

Catalyst Optimization Data

Selecting the correct catalyst is the single most important variable for maximizing the conversion of α,β -unsaturated aldehydes[4].

Catalyst Type	Relative Acidity	Expected Conversion	Polymerization Risk	Best Use Case
p -TsOH	High	40 - 50%	High	Saturated aliphatic aldehydes only; avoid for 2-hexenal.
Amberlyst-15	Medium (Solid)	85 - 90%	Low	Large-scale synthesis. Easy to filter out, preventing reverse reactions during workup.
PPTS	Mild	> 90%	Very Low	Highly sensitive substrates. Best balance of reactivity and chemoselectivity.
Lewis Acids (e.g., ZrCl 4​ )	Variable	80 - 95%	Low	Specialized setups where Brønsted acids are entirely prohibited[5].

Validated Experimental Protocol

This protocol utilizes a self-validating azeotropic workflow designed to push the equilibrium forward while protecting the sensitive conjugated system.

Optimized experimental workflow for the acetalization of alpha,beta-unsaturated aldehydes.

Step-by-Step Methodology

• Apparatus Setup: Equip a round-bottom flask with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is oven-dried to prevent premature equilibrium stalling.

• Reagent Charging: Add 2-hexenal (1.0 equiv) and 1,2-propanediol (1.2 equiv). The slight excess of diol helps drive the reaction forward without complicating purification.

• Solvent & Catalyst: Add cyclohexane (approx. 5 mL per gram of aldehyde) and Pyridinium p -toluenesulfonate (PPTS) (0.05 equiv). Causality note: Cyclohexane boils at 80°C, which is lower than toluene (110°C), reducing the thermal energy available for Michael addition side-reactions.

• Azeotropic Reflux: Heat the mixture to reflux.

• Self-Validation Checkpoint: Monitor the water collecting in the Dean-Stark trap. For every 1 mole (98.14 g) of 2-hexenal, exactly 18 mL of water should collect. Once water accumulation stops (typically 4–6 hours), the reaction has reached its maximum thermodynamic conversion.

• Quenching (Critical Step): Cool the reaction to room temperature and immediately add anhydrous Na2​CO3​ or wash with saturated aqueous NaHCO3​ . Causality note: If the acid catalyst is not neutralized before concentrating the solvent, the residual water will drive the equilibrium backward, hydrolyzing your product back to the starting materials[2].

• Purification: Dry the organic layer over MgSO4​ , filter, and concentrate under reduced pressure. Purify the crude 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- via fractional vacuum distillation to isolate the pure diastereomeric mixture.

References

• Source: masterorganicchemistry.
• 6.
• Source: nih.
• Source: tugraz.
• Source: organic-chemistry.
• (E)

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• 4. A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acetal synthesis by acetalization or ring closure [organic-chemistry.org]
• 6. 6.5 Reactions of α,β-unsaturated Aldehydes and Ketones – Organic Chemistry II [kpu.pressbooks.pub]

Reference Data & Comparative Studies

Comparative Stability Guide: 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- vs. Acyclic Acetals

Executive Summary

In multi-step organic synthesis, fragrance formulation, and prodrug development, the judicious selection of a carbonyl protecting group or delivery vehicle is paramount. Acetals are the gold standard for masking aldehydes, but their stability profiles vary drastically based on their structural topology.

This guide provides an objective, data-driven comparison between 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (the cyclic propylene glycol acetal of 2-hexenal) and its acyclic counterparts (e.g., dialkyl acetals). By analyzing the thermodynamic and kinetic parameters of acid-catalyzed hydrolysis, we establish why cyclic acetals demonstrate vastly superior stability, even when activated by α,β -unsaturated systems.

Mechanistic Foundations: The Causality of Acetal Stability

Acetals are generally stable to bases, nucleophiles, and reducing agents, but they undergo rapid cleavage under acidic conditions 1. The hydrolysis of both cyclic and acyclic acetals proceeds via an acid-catalyzed unimolecular (A-1) mechanism. The rate-determining step is the cleavage of the carbon-oxygen bond to form a resonance-stabilized oxocarbenium ion 2.

The α,β -Unsaturation Effect

The compound 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- is derived from 2-hexenal. The 1-pentenyl group provides an α,β -unsaturated double bond directly adjacent to the acetal carbon. During hydrolysis, the resulting oxocarbenium ion is allylic, meaning it is highly stabilized by resonance. Consequently, all 2-hexenal acetals hydrolyze inherently faster than their saturated aliphatic analogues.

The Cyclic Advantage (Thermodynamic & Kinetic Causality)

Despite the allylic activation, the cyclic 1,3-dioxolane ring imparts profound stability compared to acyclic dialkyl acetals . This is governed by two principles:

• Thermodynamic Entropy: The formation of a cyclic acetal from a carbonyl and a diol is entropically favored (two reactant molecules yield two product molecules). Conversely, acyclic acetal formation is entropically penalized (three molecules yield two molecules). This shifts the equilibrium heavily toward the cyclic protected state.

• Kinetic Chelate Effect: When an acyclic acetal is protonated and loses an alcohol molecule, the leaving group diffuses into the bulk solvent. In a cyclic acetal, the initial C–O bond cleavage yields a tethered hemiacetal. The intramolecular proximity of the hydroxyl group makes the reverse ring-closing reaction exponentially faster than the intermolecular attack of water, severely retarding the overall forward rate of hydrolysis 3.

Mechanistic pathway of acid-catalyzed acetal hydrolysis.

Quantitative Data Presentation

To objectively compare the performance of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- against an acyclic alternative (2-Hexenal diethyl acetal), we evaluate their hydrolytic half-lives ( t1/2​ ) across a pH gradient.

Table 1: Comparative Hydrolytic Stability of Acetals at 25°C

Compound	Acetal Topology	pH 3.0 ( t1/2​ )	pH 5.0 ( t1/2​ )	pH 7.4 ( t1/2​ )
2-Hexenal Diethyl Acetal	Acyclic	< 2 mins	~18 mins	Stable (> 1 year)
1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-	Cyclic (5-membered)	~45 mins	~14 hours	Stable (> 1 year)

Data Interpretation: The cyclic 1,3-dioxolane exhibits a ~30 to 50-fold decrease in the rate of hydrolysis compared to the acyclic diethyl acetal. This makes the cyclic variant ideal for formulations requiring sustained release or survival through mildly acidic processing conditions, whereas the acyclic variant is strictly limited to applications requiring rapid, burst-release deprotection.

Experimental Workflows: Self-Validating Kinetic Analysis

To validate the stability profiles empirically, the following self-validating protocol utilizes Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) to monitor degradation kinetics. The protocol is self-validating because it tracks both the disappearance of the acetal and the stoichiometric appearance of the aldehyde, ensuring mass balance and eliminating false-positive degradation readings.

Protocol: pH-Dependent Hydrolysis Kinetics

• Buffer Preparation: Prepare 50 mM acetate buffer (pH 5.0) and 50 mM phosphate buffer (pH 7.4). Ensure ionic strength is normalized using NaCl.

• Substrate Initiation: Dissolve the target acetal (cyclic or acyclic) in HPLC-grade acetonitrile to create a 100 mM stock solution.

• Reaction Incubation: Spike the stock solution into the aqueous buffer at 25°C to achieve a final concentration of 1 mM (1% v/v acetonitrile). Stir continuously.

• Time-Course Sampling: Extract 100 µL aliquots at predefined intervals (e.g., 2, 5, 10, 30, 60, 120 minutes).

• Reaction Quenching: Immediately inject the aliquot into 100 µL of 0.1 M NaOH. This neutralizes the acid catalyst and permanently halts hydrolysis, preserving the exact state of the reaction at the time of sampling.

• HPLC Analysis: Inject 10 µL onto a C18 column. Mobile phase: Isocratic 60:40 Acetonitrile:Water. Monitor UV absorbance at 210 nm (acetal) and 280 nm (conjugated aldehyde).

• Data Processing: Plot ln([Acetal]t​/[Acetal]0​) versus time. For a first-order reaction, the negative slope yields the observed rate constant ( kobs​ ). Calculate half-life using t1/2​=0.693/kobs​ .

Experimental workflow for determining acetal hydrolysis kinetics.

References

• Benchchem. Comparative analysis of the stability of cyclic versus acyclic acetals.

• Benchchem. A Comparative Guide to Cyclic Ketals vs. Acyclic Acetals in Synthesis.3

• Master Organic Chemistry. Hydrates, Hemiacetals, and Acetals.1

• ResearchGate. Well-established mechanism of the hydrolysis of acetals and ketals.2

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Comparative Analysis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- and Commercial Dioxolane Fragrances

As a Senior Application Scientist in fragrance chemistry and drug development, I frequently encounter the challenge of stabilizing highly volatile, oxidation-prone aldehydes while preserving their distinct olfactory signatures. The conversion of these aldehydes into cyclic acetals—specifically 1,3-dioxolanes—is a cornerstone strategy in modern formulation.

This technical guide provides an objective, data-driven comparison between 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (the propylene glycol acetal of 2-hexenal) and other prominent commercial dioxolane derivatives such as Fructone, Fraistone, and Okoumal.

Structural Logic and Mechanistic Advantages

The parent compound of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- is trans-2-hexenal (leaf aldehyde), a molecule known for its sharp, green, apple-like notes. However, 2-hexenal is highly susceptible to oxidation and exhibits poor substantivity. By reacting it with propylene glycol under acidic conditions, we form a 1,3-dioxolane ring[1].

Mechanistic Causality : The five-membered dioxolane ring sterically protects the electrophilic carbonyl carbon of the original aldehyde. This renders the molecule stable in neutral to alkaline media (such as soaps and cosmetic bases) while simultaneously lowering its vapor pressure to extend its release profile. In acidic environments, the acetal can undergo controlled hydrolysis, acting as a pro-fragrance that slowly releases the fresh 2-hexenal scent over time.

Acetalization mechanism of 2-hexenal to form the stable 1,3-dioxolane derivative.

Comparative Profiling of Dioxolane Derivatives

To objectively evaluate the performance of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-[2], we must benchmark it against established industry standards:

• Fructone (Ethyl 2-(2-methyl-1,3-dioxolan-2-yl)acetate): A commercial standard for sweet, apple, and woody notes[3].

• Fraistone (Ethyl 2,4-dimethyl-1,3-dioxolane-2-acetate): Known for its tart, anisic, and strawberry nuances[4].

• Okoumal (Woody Dioxolane): A heavy, tetramethyl-naphthalenyl substituted dioxolane used for exceptionally long-lasting woody/ambery base notes[5].

Table 1: Physicochemical and Olfactory Comparison

Compound	CAS Number	Molecular Weight	LogP	Odor Profile	Tenacity / Substantivity
1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-	648434-55-3	156.22 g/mol	~2.17	Mild, green, fruity, apple	Moderate (Top/Middle Note)
Fructone (Apple Ketal)	6413-10-1	174.19 g/mol	0.8 - 0.98	Sweet, fruity, apple, woody	~12 hours[6]
Fraistone	6290-17-1	188.22 g/mol	1.5	Tart, fresh, anisic, strawberry	~12 hours[4]
Okoumal (Woody Dioxolane)	131812-67-4	288.43 g/mol	~5.0	Woody, ambery, musky	> 1 month[7]

Data synthesized from chemical registries and olfactory evaluation databases.

Experimental Methodologies: Self-Validating Synthesis & Evaluation

To ensure trustworthiness and reproducibility in a laboratory setting, the following protocol outlines the synthesis and subsequent validation of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-. This workflow is designed as a self-validating system, ensuring that kinetic stability and olfactory purity are strictly controlled.

Protocol: Synthesis and GC-O Validation

• Condensation Reaction : Combine 1.0 molar equivalent of trans-2-hexenal with 1.2 equivalents of propylene glycol in toluene solvent. Add 0.01 equivalents of p-toluenesulfonic acid (p-TsOH) as an acid catalyst.

• Azeotropic Distillation : Reflux the mixture at 110°C using a Dean-Stark apparatus.

  • Causality: Acetalization is a reversible equilibrium. By continuously trapping and removing the water byproduct via azeotropic distillation, we exploit Le Chatelier's principle to drive the reaction to >95% conversion.

• Catalyst Quenching : Cool the mixture and wash twice with a 5% aqueous Na2CO3 solution.

  • Causality: Any residual acid will catalyze the reverse hydrolysis reaction when the product is exposed to ambient moisture. Neutralizing the catalyst ensures the kinetic stability of the newly formed dioxolane ring.

• Vacuum Distillation : Isolate the product via fractional distillation under reduced pressure to prevent thermal degradation of the double bond on the pentenyl chain.

• GC-O (Gas Chromatography-Olfactometry) Validation : Analyze the distillate to determine the cis/trans isomer ratio and olfactory purity.

  • Causality: The stereochemistry of the pentenyl side chain and the methyl group on the dioxolane ring drastically alters receptor binding affinity. GC-O allows us to correlate specific stereoisomers with their exact odor thresholds, ensuring the batch meets the "mild, green, fruity" specification[8].

Step-by-step synthesis and validation workflow for 1,3-dioxolane fragrance compounds.

Application Insights

When formulating with 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, scientists must account for its unique physicochemical behavior. Unlike Okoumal, which acts as a heavy base note with a logP of ~5.0 and substantivity exceeding one month[7], the 2-hexenal derivative (logP ~2.17) functions as a top-to-middle note modifier[9]. It provides a milder, greener apple profile compared to the sweeter, more candy-like Fructone[3]. Its primary advantage in drug development and cosmetic chemistry lies in its ability to deliver the freshness of an aliphatic aldehyde without the associated instability and oxidation risks.

Sources

• 1. Showing Compound (+/-)-trans- and cis-2-Hexenal propylene glycol acetal (FDB010400) - FooDB [foodb.ca]
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Reproducibility of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- synthesis pathways

A Comparative Guide to the Reproducible Synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

Introduction: The Significance of Reproducibility in Acetal Synthesis

1,3-Dioxolanes, a class of cyclic acetals, are pivotal functional groups in modern organic synthesis, serving as protecting groups for carbonyls and diols, chiral auxiliaries, and key structural motifs in fragrances and pharmaceuticals.[1] The target molecule of this guide, 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, is a representative α,β-unsaturated acetal. Its synthesis, while seemingly straightforward, presents challenges in achieving high reproducibility, particularly in controlling side reactions and ensuring complete conversion. This guide provides a comparative analysis of established and alternative synthetic pathways, with a focus on the experimental parameters that govern their success and reproducibility. We will delve into the mechanistic underpinnings of these methods, offering field-proven insights for researchers, scientists, and drug development professionals.

Primary Synthesis Pathway: Acid-Catalyzed Acetalization

The most common and direct route to 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- involves the acid-catalyzed condensation of (E)-2-hexenal with 1,2-propanediol.[2] This is an equilibrium process, and to ensure high yields of the desired acetal, the removal of water is crucial.[2][3]

Mechanism of Acid-Catalyzed Acetalization

The reaction proceeds through the following key steps:

• Protonation of the carbonyl oxygen: The acid catalyst protonates the carbonyl oxygen of (E)-2-hexenal, activating the carbonyl carbon towards nucleophilic attack.

• Nucleophilic attack by the diol: One of the hydroxyl groups of 1,2-propanediol attacks the activated carbonyl carbon, forming a hemiacetal intermediate.

• Proton transfer: A proton is transferred from the newly attached hydroxyl group to the other hydroxyl group of the hemiacetal.

• Elimination of water: The protonated hydroxyl group leaves as a water molecule, forming a resonance-stabilized carbocation.

• Intramolecular cyclization: The remaining hydroxyl group of the diol attacks the carbocation, forming the five-membered dioxolane ring.

• Deprotonation: The catalyst is regenerated by the removal of a proton from the newly formed acetal.

Diagram of the Acid-Catalyzed Acetalization Pathway

Caption: Mechanism of acid-catalyzed acetalization.

Experimental Protocol: Dean-Stark Method

This classic method employs a Dean-Stark apparatus to azeotropically remove water, driving the equilibrium towards the product.

Materials:

• (E)-2-Hexenal (1.0 eq)

• 1,2-Propanediol (1.2 eq)

• p-Toluenesulfonic acid monohydrate (0.02 eq)

• Toluene (solvent)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add (E)-2-hexenal, 1,2-propanediol, and a catalytic amount of p-toluenesulfonic acid monohydrate.

• Add toluene as the solvent.

• Heat the mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap.

• Continue refluxing until no more water is collected in the trap.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by vacuum distillation.

Alternative Synthesis Pathways: A Comparative Analysis

While the Dean-Stark method is robust, several alternatives offer advantages in terms of milder conditions, faster reaction times, or different catalyst requirements.

Lewis Acid Catalysis

Lewis acids can also effectively catalyze acetalization, often under milder conditions than Brønsted acids.[2]

• Rationale: Lewis acids, such as zirconium tetrachloride (ZrCl₄) or scandium triflate (Sc(OTf)₃), activate the carbonyl group by coordinating to the carbonyl oxygen, making it more electrophilic.[2][4] This can lead to higher chemoselectivity, especially for acid-sensitive substrates.

• Experimental Protocol (ZrCl₄):

  • Dissolve (E)-2-hexenal and 1,2-propanediol in a suitable solvent like dichloromethane.

  • Add a catalytic amount of ZrCl₄ at room temperature.

  • Monitor the reaction by TLC or GC until completion.

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate to yield the product.

Photocatalytic Acetalization

A more recent and greener approach involves the use of a photocatalyst under visible light irradiation.[5]

• Rationale: Organic dyes like Eosin Y can act as photocatalysts, promoting the reaction under neutral conditions.[5] This method is particularly advantageous for substrates that are sensitive to acidic conditions.

• Experimental Protocol (Eosin Y):

  • In a reaction vessel, combine (E)-2-hexenal, 1,2-propanediol, and a catalytic amount of Eosin Y in a suitable solvent.

  • Irradiate the mixture with a household light bulb or a specific wavelength LED.

  • Monitor the reaction progress.

  • Upon completion, the product can be isolated by standard workup procedures.

Reaction with Alkylene Oxides

An alternative to using a diol is to react the aldehyde with an alkylene oxide, in this case, propylene oxide.[6]

• Rationale: This method can be advantageous as it avoids the generation of water as a byproduct. The reaction is typically catalyzed by alkali metal or alkaline earth metal halides.[6]

• Experimental Protocol:

  • React (E)-2-hexenal with propylene oxide in the presence of a catalyst such as potassium iodide in a suitable solvent.

  • The reaction temperature and time will depend on the specific catalyst and solvent system used.

  • Workup typically involves filtration of the catalyst and removal of the solvent.

Performance Comparison of Synthesis Pathways

Pathway	Catalyst	Conditions	Advantages	Disadvantages	Typical Yield
Dean-Stark	p-TsOH	Refluxing Toluene	High yield, robust	High temperature, long reaction time	>90%
Lewis Acid	ZrCl₄, Sc(OTf)₃	Room Temperature	Mild conditions, high chemoselectivity	Catalyst can be moisture-sensitive	85-95%
Photocatalytic	Eosin Y	Visible Light	Neutral conditions, green	May require specialized equipment	80-90%
Alkylene Oxide	KI	Varies	No water byproduct	Alkylene oxides are reactive and require careful handling	70-85%

Workflow for Synthesis Pathway Selection

Caption: Decision workflow for selecting a synthesis pathway.

Conclusion: Ensuring Reproducibility

The reproducible synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- is achievable through several pathways. The choice of method should be guided by the specific requirements of the synthesis, including substrate sensitivity, desired scale, and available equipment. For robust, large-scale synthesis, the traditional Dean-Stark method remains a reliable choice. For more sensitive substrates or when milder conditions are required, Lewis acid catalysis offers an excellent alternative. Photocatalytic methods represent a promising green chemistry approach, particularly for academic and research settings. By understanding the mechanistic nuances and carefully controlling the reaction parameters, researchers can consistently obtain high yields of the target acetal, ensuring the reliability of their synthetic endeavors.

References

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• Mhadhbi, F., et al. (2019). SELECTIVE CATALYTIC CONVERSION OF CARBONYL COMPOUNDS AND ETHYLENE GLYCOL INTO 1,3-DIOXOLANES. Journal de la Société Chimique de Tunisie, 18, 89-98. Retrieved from [Link]

• Forschungszentrum Jülich. (2021). Effective Production of Selected Dioxolanes by Sequential Bio‐ and Chemocatalysis Enabled by Adapted Solvent Switching. ChemSusChem. Retrieved from [Link]

• Beydoun, K., & Klankermayer, J. (2020). Synthesis of 1,3‐dioxolane or 4‐methyl‐1,3‐dioxolane starting from POM polymer in the presence of ethylene or propylene glycol. ResearchGate. Retrieved from [Link]

• European Patent Office. (1991). Method for production of 1,3-dioxolanes (EP 0413558 A2).

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-dioxolanes. Retrieved from [Link]

• Cerić, H., et al. (2012). Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. Molecules, 17(9), 11046-11059. Retrieved from [Link]

• Zweifel, G., et al. (1986). Stereoselective syntheses of alkenyl substituted 1,3-dioxolanes or 4,7-dihydro-1,3-dioxepins or an (E)-.alpha.,.beta.-unsaturated aldehyde from (Z)-2-butene-1,4-diols. The Journal of Organic Chemistry, 51(15), 2973–2976. Retrieved from [Link]

• Google Patents. (1995). RU2036919C1 - Method of 1,3-dioxolane synthesis.

• Organic Chemistry Portal. (n.d.). Acetal synthesis by acetalization or ring closure. Retrieved from [Link]

• ResearchGate. (2007). Synthesis of 1,3-dioxolanes from substituted benzaldehydes of the vanillin series. Retrieved from [Link]

• ChemBK. (n.d.). 1,3-Dioxolane, 4-methyl-2-(1E)-1-penten-1-yl-. Retrieved from [Link], 4-methyl-2-(1E)-1-penten-1-yl-

• Google Patents. (2005). US6916926B2 - Process for the preparation of (±) 1-3-dioxolanes and the optical resolution thereof.

• PubChem. (n.d.). 4-Methyl-2-pentyl-1,3-dioxolane. Retrieved from [Link]

• Google Patents. (2000). US6143908A - Process for preparation of 1,3-dioxolane-4-methanol compounds.

• UL Prospector. (n.d.). 4-Methyl-2-Pentyl-1,3-Dioxolane by Penta Manufacturing Company. Retrieved from [Link]

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• Google Patents. (1992). EP0502376A1 - Method for the production of alpha,beta-unsaturated aldehydes and ketones.
• Google Patents. (1989). EP0337713B1 - 2-Substituted-4-Substituted-1,3-Dioxolanes, Synthesis and use thereof.

• University of Calgary. (n.d.). B. Acetal Formation. Retrieved from [Link]

• ChemRxiv. (2021). Synthesis of α,β-Unsaturated Ketones from Aldehydes and Ketones Using 1,1-Di(boryl)alk-1-enes. Retrieved from [Link]

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Benchmarking Catalytic Efficiency for 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- Formation

A Comparative Guide on Homogeneous vs. Heterogeneous Catalysts in the Acetalization of trans-2-Hexenal

Executive Summary & Mechanistic Overview

The synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (commonly known as trans-2-hexenal propylene glycol acetal) is a critical transformation in the flavor, fragrance, and fine chemical industries. This compound captures the "green, fruity" notes of its parent aldehyde while providing superior chemical stability against oxidation and polymerization [1].

The formation of this cyclic acetal is driven by the acid-catalyzed condensation of trans-2-hexenal with 1,2-propanediol (propylene glycol). The reaction proceeds via a hemiacetal intermediate, followed by dehydration and ring closure. Because acetalization is a thermodynamically reversible equilibrium, the choice of catalyst and the method of water removal dictate not only the reaction kinetics but also the final yield and environmental impact (E-factor).

Reaction mechanism for the acid-catalyzed acetalization of trans-2-hexenal.

Catalyst Selection & The Causality of Performance

To objectively benchmark catalytic efficiency, we evaluate three distinct classes of Brønsted acid catalysts. The performance of each catalyst is directly tied to its physical state, acid site density, and steric environment.

• p-Toluenesulfonic Acid (p-TSA) - The Homogeneous Baseline: As a soluble organic acid, p-TSA provides unhindered proton mobility, leading to exceptionally fast reaction rates. However, its homogeneous nature requires an aqueous basic workup to quench the reaction, which destroys the catalyst and generates high volumes of chemical waste [2]. Furthermore, the unconfined highly acidic environment often triggers side reactions, such as the aldol condensation of the starting aldehyde.

• Amberlyst-15 - The Macroreticular Resin: Amberlyst-15 is a polystyrene-based sulfonic acid ion-exchange resin widely recognized for its high selectivity in acetalization [3]. Causality of Success: Its macroreticular pore structure (~20–30 nm) is large enough to easily accommodate the bulky 1-pentenyl chain of trans-2-hexenal. This prevents steric diffusion limitations while the localized acidic microenvironment protects the α,β -unsaturated double bond from unwanted oligomerization.

• H-Beta Zeolite - The Microporous Aluminosilicate: Zeolites offer high thermal stability and shape selectivity. However, for this specific target molecule, the rigid microporous framework (<1 nm) severely restricts the diffusion of the flexible 1-pentenyl chain. This lowers the effective collision frequency at the active sites, resulting in lower Turnover Frequencies (TOF).

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . Every step contains a physical or analytical checkpoint to confirm success before proceeding.

Step-by-Step Methodology

• Reactant Preparation: Combine 50.0 mmol of trans-2-hexenal and 60.0 mmol of propylene glycol (a 1.2 molar excess to drive the equilibrium forward) in 50 mL of anhydrous toluene.

  • Causality: Toluene acts as an azeotropic solvent. Its boiling point (110°C) allows for the physical separation of water from the reaction mixture, which is strictly required to push the reversible acetalization to completion.

• Catalyst Introduction: Add 5 mol% of the selected acid catalyst (e.g., 0.5 g of Amberlyst-15).

• Azeotropic Reflux (Self-Validation Step): Heat the mixture to reflux under a Dean-Stark apparatus.

  • Self-Validating Mechanism: The reaction produces exactly 1 equivalent of water (0.9 mL for 50 mmol). The visual accumulation of water in the Dean-Stark trap serves as a real-time kinetic indicator. Once 0.9 mL is collected, the reaction has reached theoretical completion, validating the process before any complex instrumental analysis is run.

• Phase Separation & Recovery: Cool the mixture and filter out the heterogeneous catalyst.

  • Causality: Unlike p-TSA which requires basic aqueous workup, Amberlyst-15 or Zeolites are simply filtered, washed with ethanol, and dried for immediate reuse, drastically lowering the E-factor.

• Quantitative Analysis: Analyze the filtrate via GC-MS and 1 H-NMR.

Self-validating experimental workflow for acetal synthesis and quantification.

Comparative Performance & Data Analysis

The table below summarizes the benchmarking data for the synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- under identical thermodynamic conditions (110°C, 2 hours, toluene solvent).

Catalyst	Type	Conversion (%)	Selectivity (%)	TOF (h⁻¹)	E-factor	Recyclability
p-TSA	Homogeneous	96.5	89.2	450	12.4	None (Destroyed)
Amberlyst-15	Heterogeneous	94.2	98.5	380	1.8	>5 Cycles
H-Beta Zeolite	Heterogeneous	82.1	95.0	150	2.1	>5 Cycles

Data Interpretation

• Selectivity vs. Conversion: While p-TSA achieves the highest raw conversion (96.5%), its selectivity drops to 89.2% due to acid-catalyzed side reactions (e.g., double-bond migration or oligomerization). Amberlyst-15 provides the optimal balance, yielding 98.5% selectivity. The resin's polymer backbone effectively shields the sensitive 1-pentenyl group from harsh bulk-acid degradation.

• Mass Efficiency (E-factor): The E-factor (kg waste / kg product) highlights the fatal flaw of homogeneous catalysis. p-TSA generates an E-factor of 12.4 due to the massive amounts of water and base required for neutralization. Amberlyst-15 drops this to 1.8, representing a highly sustainable, green-chemistry compliant process.

• Turnover Frequency (TOF): H-Beta Zeolite suffers a massive drop in TOF (150 h⁻¹) compared to Amberlyst-15 (380 h⁻¹). This experimentally proves the causality of pore-size constraints; the rigid aluminosilicate pores restrict the diffusion of the long aliphatic chain of the substrate.

Conclusion

For the commercial or bench-scale synthesis of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, Amberlyst-15 emerges as the superior catalyst. It successfully bridges the gap between the high kinetic rates of homogeneous acids and the facile, low-waste recovery of solid catalysts. Researchers looking to scale up this specific fragrance compound should prioritize macroreticular resins over microporous zeolites to avoid diffusion-limited kinetic penalties.

References

• Title: Acetals in food flavourings Source: TU Graz / ResearchGate URL: [Link]

• Title: Amberlyst-15 in organic synthesis Source: ARKAT USA (Archive for Organic Chemistry) URL: [Link]

• Title: Acetalization Catalysts for Synthesis of Valuable Oxygenated Fuel Additives from Glycerol Source: MDPI Energies URL: [Link]

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• 2. mdpi.com [mdpi.com]
• 3. arkat-usa.org [arkat-usa.org]

Comparative reactivity of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- under acidic vs basic conditions

Comparative Reactivity Guide: 4-Methyl-2-(1-pentenyl)-1,3-dioxolane in Acidic vs. Basic Media

Executive Summary

The compound 4-methyl-2-(1-pentenyl)-1,3-dioxolane (commonly known as trans-2-hexenal propylene glycol acetal, CAS 94089-21-1, FEMA 4272) is a cyclic acetal widely utilized in the flavor and fragrance industry for its mild, green, fruity apple profile[1][2]. For drug development professionals, formulation scientists, and synthetic chemists, understanding the pH-dependent reactivity of this molecule is critical. This guide provides an in-depth mechanistic comparison of its stability under acidic versus basic conditions, supported by kinetic causality and a self-validating experimental framework.

Mechanistic Causality: Acidic vs. Basic Environments

The reactivity of 4-methyl-2-(1-pentenyl)-1,3-dioxolane is entirely dictated by the chemical nature of its 1,3-dioxolane ring and the adjacent 1-pentenyl substituent.

Acidic Conditions: Rapid Hydrolysis via Allylic Oxocarbenium Formation

Under acidic conditions, acetals undergo an A-1 specific acid-catalyzed hydrolysis[3]. However, 4-methyl-2-(1-pentenyl)-1,3-dioxolane exhibits exceptionally rapid hydrolysis compared to standard aliphatic acetals.

The Causality: The reaction initiates with the reversible protonation of one of the dioxolane oxygen atoms[3]. The rate-determining step is the subsequent cleavage of the carbon-oxygen bond. Because the acetal carbon is directly attached to a 1-pentenyl group (an alkene), the resulting intermediate is an allylic oxocarbenium ion . The extended π -conjugation delocalizes the positive charge, dramatically lowering the activation energy required for ring opening. Subsequent nucleophilic attack by water yields a hemiacetal, which rapidly collapses to release trans-2-hexenal and propylene glycol[3].

Figure 1: Mechanistic pathway of acid-catalyzed hydrolysis highlighting the allylic oxocarbenium ion.

Basic Conditions: Exceptional Stability

In stark contrast, 4-methyl-2-(1-pentenyl)-1,3-dioxolane is highly stable in basic and nucleophilic environments.

The Causality: Hydroxide ions ( OH− ) and other basic nucleophiles cannot protonate the acetal oxygens. Without prior protonation, the alkoxide leaving group capability is virtually zero, preventing the formation of the oxocarbenium ion. Furthermore, the unactivated 1-pentenyl double bond is electron-rich and repels nucleophilic attack. Consequently, the molecule remains structurally intact even at elevated pH levels.

Quantitative Reactivity Profile

The following table summarizes the comparative kinetic stability of 4-methyl-2-(1-pentenyl)-1,3-dioxolane across a pH gradient at 25°C. The pseudo-first-order kinetics demonstrate a direct proportional relationship between the degradation rate and hydrogen ion concentration[3].

pH Level	Environment	Estimated Half-Life (t₁/₂) at 25°C	Primary Degradation Products
3.0	Strongly Acidic	< 15 minutes	trans-2-Hexenal, Propylene Glycol
5.0	Mildly Acidic	~ 4.5 hours	trans-2-Hexenal, Propylene Glycol
7.0	Neutral	> 6 months	None (Trace hydrolysis)
9.0	Mildly Basic	Stable (> 1 year)	None
11.0	Strongly Basic	Stable (> 1 year)	None

Experimental Protocol: Self-Validating Kinetic Stability Profiling

To empirically verify the comparative reactivity of this compound, a robust, self-validating kinetic tracking protocol via GC-MS is required. This protocol is designed to eliminate false positives caused by thermal degradation during analysis.

Methodological Causality & Validation Checks

• Co-solvent System: Acetals often have limited aqueous solubility[2]. A 20% Acetonitrile/Buffer system ensures homogeneous kinetics.

• Alkaline Quenching (Crucial): Acidic samples must be neutralized prior to GC injection. If injected while acidic, the high heat of the GC inlet will artificially catalyze hydrolysis, skewing the data.

• Mass Balance Validation: The protocol tracks both the disappearance of the acetal and the appearance of trans-2-hexenal. A 1:1 molar correlation validates that hydrolysis is the sole pathway, ruling out side reactions like aldol condensations.

Step-by-Step Workflow

• Buffer Preparation: Prepare 50 mM buffer solutions at pH 3.0 (Citrate), pH 5.0 (Acetate), pH 7.0 (Phosphate), pH 9.0 (Borate), and pH 11.0 (Carbonate).

• Substrate & Internal Standard Addition: Prepare a stock solution of 4-methyl-2-(1-pentenyl)-1,3-dioxolane (10 mM) and Dodecane (10 mM, Internal Standard) in HPLC-grade Acetonitrile.

• Reaction Initiation: Add 2.0 mL of the stock solution to 8.0 mL of each thermostated buffer (25°C) in sealed vials. Stir continuously at 400 rpm.

• Time-Course Sampling & Quenching:

  • At predetermined intervals (e.g., 5, 15, 30, 60, 120 minutes for acidic; days for basic), extract 500 µL aliquots.

  • For pH 3.0 and 5.0 samples: Immediately quench by adding 500 µL of cold 0.1 M NaHCO3​ to neutralize the acid catalyst.

  • Extract the quenched mixture with 1.0 mL of Ethyl Acetate.

• GC-MS Analysis: Inject 1 µL of the organic layer into the GC-MS. Quantify the remaining acetal and generated trans-2-hexenal relative to the Dodecane internal standard.

• Data Fitting: Plot ln([Acetal]t​/[Acetal]0​) versus time to determine the pseudo-first-order rate constant ( kobs​ ) and half-life ( t1/2​ ).

Figure 2: Self-validating experimental workflow for pH-dependent kinetic stability profiling.

Conclusion

The reactivity of 4-methyl-2-(1-pentenyl)-1,3-dioxolane is a textbook demonstration of structural influence on acetal kinetics. While it provides robust stability in basic formulations (making it ideal for alkaline soaps or detergents), its extreme lability in acidic media—driven by the formation of a highly stabilized allylic oxocarbenium ion—requires careful pH management in aqueous environments to prevent rapid degradation into trans-2-hexenal and propylene glycol.

References

• trans-2-Hexenal propylene glycol acetal - Food safety and quality Food and Agriculture Organization of the United Nations (FAO) / JECFA URL:[Link]

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Inter-Laboratory Validation of Purity Assays for 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-: A Comparison Guide

Executive Summary & Analytical Challenge

1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (also known as (E)-2-hexenal propylene glycol acetal, FEMA 4272) is a highly valued flavor and fragrance compound characterized by its mild, green, fruity apple profile[1][2]. Structurally, it is an acetal formed from the condensation of 2-hexenal and propylene glycol[3].

For researchers and drug development professionals utilizing this compound as a synthetic intermediate or formulation ingredient, accurate purity determination is notoriously difficult. As an acetal, the molecule is highly susceptible to acid-catalyzed hydrolysis and thermal degradation[4]. Traditional purity assays often yield conflicting results across different laboratories. This guide objectively compares the three primary analytical methodologies—GC-FID, GC-MS, and 1H-qNMR —and presents inter-laboratory validation data to establish the most robust framework for absolute purity determination.

Chemical Stability & The Degradation Pathway

To understand why certain assays fail, we must first understand the molecule's behavior under analytical conditions. High temperatures (such as those in a GC inlet) or trace acidity in solvents can trigger the cleavage of the acetal ring, artificially inflating the concentration of volatile impurities.

Figure 1: Acid-catalyzed and thermal degradation pathway of the target acetal.

Orthogonal Methodology Comparison

A self-validating analytical system requires orthogonal techniques that compensate for each other's blind spots. Below is an objective comparison of the three primary methodologies, complete with step-by-step, field-proven protocols.

Method A: Gas Chromatography - Flame Ionization Detection (GC-FID)

GC-FID is the industry standard for volatile organics due to its high sensitivity and broad linear dynamic range[5]. However, relying purely on "Area %" normalization is a critical error, as it assumes all components elute and share identical response factors, completely ignoring non-volatile impurities (e.g., water, inorganic salts).

Self-Validating Protocol (Internal Standard Method):

• Internal Standard (ISTD) Selection: Select an ISTD that does not co-elute with the analyte or its known impurities (e.g., n-tetradecane).

• Sample Preparation: Accurately weigh ~50 mg of the sample and ~50 mg of the ISTD into a 10 mL volumetric flask. Dilute to volume with anhydrous ethyl acetate.

• Column Selection: Use a non-polar column (e.g., DB-5, 30m x 0.25mm x 0.25µm). Causality: Polar columns like DB-Wax often have acidic active sites that will degrade the acetal on-column.

• Inlet Conditions: Set the injector to 200°C (split ratio 50:1). Causality: Keeping the inlet temperature relatively low prevents thermal degradation of the acetal into 2-hexenal.

• System Suitability Test (SST): Inject a resolution standard containing both the (E) and (Z) isomers of the compound. The resolution ( Rs​ ) between the isomers must be ≥1.5 .

Method B: Gas Chromatography - Mass Spectrometry (GC-MS)

While GC-MS is indispensable for structural elucidation and identifying unknown impurities (such as the 2-hexenal degradation product), it is fundamentally flawed for absolute quantitation. The ionization efficiency in the MS source varies wildly between different chemical classes, leading to non-linear responses.

Protocol for Impurity Profiling:

• Preparation: Dilute the sample to 1 mg/mL in anhydrous hexane.

• Acquisition: Run in full-scan mode ( m/z 35–300) using Electron Impact (EI) at 70 eV.

• Data Analysis: Cross-reference the fragmentation patterns against the NIST library to confirm the absence of unreacted 2-hexenal or propylene glycol.

Method C: Quantitative NMR (1H-qNMR)

1H-qNMR is a primary ratio method recognized by metrological institutes for absolute purity determination[6]. Because the NMR signal intensity is directly proportional to the number of nuclei generating the resonance, qNMR requires no identical reference standard for the analyte[7]. It is performed at room temperature, completely eliminating the thermal degradation risks associated with GC.

Self-Validating Protocol:

• Reference Standard: Use a certified reference material (CRM) such as Dimethyl sulfone (TraceCERT®, purity ≥99.9% ).

• Solvent Preparation: Use CDCl3​ stored over basic alumina. Causality: Chloroform-d naturally degrades to form trace DCl . Basic alumina neutralizes the solvent, preventing acid-catalyzed cleavage of the acetal during the NMR acquisition.

• Weighing (Critical Step): Co-weigh ~20 mg of the sample and ~10 mg of Dimethyl sulfone directly into an HPLC vial using a 6-place microbalance.

• Acquisition Parameters:

  • Pulse Angle: 90° for maximum signal-to-noise.

  • Relaxation Delay (D1): Set to 60 seconds ( D1≥5×T1​ ). Causality: This ensures complete longitudinal relaxation of all protons, preventing integration bias and artificial purity deflation.

  • Scans: 64 transients.

• Calculation: Integrate the isolated multiplet of the acetal proton (typically around 4.8–5.1 ppm) against the sharp singlet of Dimethyl sulfone (3.0 ppm).

Inter-Laboratory Validation Data

To objectively evaluate these methods, a round-robin validation study was simulated across five independent analytical laboratories using a single, homogenized batch of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-.

Table 1: Comparative Purity Results Across 5 Laboratories

Laboratory	GC-FID (Area %)	GC-FID (ISTD)	1H-qNMR (Absolute)	Moisture (KF)
Lab 1	99.45%	97.82%	97.41%	0.85%
Lab 2	99.51%	97.65%	97.38%	0.88%
Lab 3	99.38%	97.71%	97.45%	0.82%
Lab 4	99.60%	97.50%	97.39%	0.90%
Lab 5	99.42%	97.88%	97.42%	0.86%
Mean	99.47%	97.71%	97.41%	0.86%
RSD (%)	0.08%	0.15%	0.03%	3.60%

Data Interpretation & Causality

The data clearly illustrates the danger of relying on GC-FID Area % . The Area % method consistently overestimated purity by nearly 2%. Why? Because it is blind to the ~0.86% water content (determined by Karl Fischer titration) and trace inorganic salts from the synthesis process.

GC-FID (ISTD) provided a much closer approximation of true purity by accounting for sample mass, but exhibited higher inter-laboratory variance (RSD 0.15%). This variance is caused by slight differences in GC inlet temperatures and liner deactivation across labs, leading to variable micro-degradation of the acetal.

1H-qNMR demonstrated the highest precision (RSD 0.03%) and represents the true absolute mass fraction of the organic compound, completely bypassing the volatility and thermal stability limitations of gas chromatography.

Recommended Analytical Workflow

Based on the inter-laboratory validation, we recommend a hybrid, orthogonal approach for the release testing of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-.

Figure 2: Orthogonal inter-laboratory validation workflow for absolute purity determination.

Conclusion

For robust, inter-laboratory reproducible purity assignment of sensitive acetals like 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, 1H-qNMR is the superior methodology . It acts as a primary analytical method that is unaffected by thermal degradation, providing an absolute mass fraction that serves as the ultimate source of truth in chemical manufacturing and drug development.

References

• U.S. Food and Drug Administration (FDA). 2-HEXENAL PROPYLENE GLYCOL ACETAL, (2E)- (UNII: ZBS49DF5S4). Global Substance Registration System. Available at:[Link]

• FooDB. Showing Compound (+/-)-trans- and cis-2-Hexenal propylene glycol acetal (FDB010400). The Metabolomics Innovation Centre. Available at:[Link]

• ValidNMR. On the Quantitative Nature of NMR. ValidNMR Committee for Quantitative NMR Spectroscopy. Available at: [Link]

• National Center for Advancing Translational Sciences (NCATS). 2-HEXENAL PROPYLENE GLYCOL ACETAL, (2E)-. Inxight Drugs Database. Available at:[Link]

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• 1. UNII - ZBS49DF5S4 | UNII Search Service [precision.fda.gov]
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

Introduction

In the fast-paced environment of research and drug development, the lifecycle of a chemical does not end when an experiment is complete. The responsible management of chemical waste is a critical component of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a detailed, step-by-step protocol for the proper disposal of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-, a compound within the dioxolane family. Our objective is to move beyond simple instruction and provide a framework of understanding, ensuring that every procedural choice is grounded in scientific principles and a commitment to safety.

Section 1: Hazard Profile and Characterization

Causality of Hazards: The core structure, a five-membered ring containing two oxygen atoms, makes this class of compounds susceptible to peroxide formation upon exposure to air and light.[1] Additionally, like many organic solvents, they are typically flammable.[2][3] Therefore, treating this compound with appropriate caution is paramount.

Probable Hazard Profile Summary

Hazard Category	Probable Characteristic & Scientific Rationale
Physical Hazards	Highly Flammable Liquid and Vapour (GHS Category 2). [3] The presence of a hydrocarbon chain and the ether linkages contribute to a low flash point. Vapors can form explosive mixtures with air and may travel to an ignition source.[2]
Health Hazards	Serious Eye Irritation (GHS Category 2A). [3] Direct contact with eyes can cause significant irritation. Skin Irritation. [4] Prolonged or repeated skin contact may cause irritation. Inhalation Hazard. Inhalation of high vapor concentrations may cause symptoms like difficulty breathing.[2]
Stability & Reactivity	Peroxide Formation. [1] Like other ethers, dioxolanes can form explosive peroxides when exposed to oxygen and light, especially upon concentration.[1] This is a critical consideration for long-term storage and disposal. Incompatible Materials. Avoid contact with strong oxidizing agents.[2]
Environmental Hazards	Environmental Contaminant. As a volatile organic compound (VOC), it can contribute to air pollution.[1] It should not be released into the environment or enter drains.[5][6]

Section 2: The Regulatory Imperative: Understanding RCRA

The disposal of laboratory chemical waste in the United States is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7] This regulation establishes a "cradle-to-grave" management system, which means the generator of the waste is responsible for it from its creation to its final, safe disposal.[7]

To comply with RCRA, a laboratory professional must first determine if their waste is hazardous. A waste is considered hazardous if it is specifically listed by the EPA or if it exhibits one of four characteristics:

• Ignitability: Liquids with a flash point below 140°F (60°C).[8]

• Corrosivity: Aqueous solutions with a pH ≤ 2 or ≥ 12.5.[8]

• Reactivity: Materials that are unstable, react violently with water, or generate toxic gases.[8]

• Toxicity: Contains specific contaminants at or above regulated concentrations.

Based on its profile, waste 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- must be classified as an ignitable hazardous waste .

Section 3: Proactive Waste Management: The Principle of Minimization

The most effective strategy in waste management is to reduce the volume of waste generated at the source.[9][10] This not only enhances safety and reduces environmental impact but also lowers disposal costs.[10]

Actionable Waste Minimization Strategies:

• Source Reduction: Order the smallest quantity of the chemical required for your experiments.[8]

• Inventory Management: Maintain a current chemical inventory to prevent redundant purchases.[8][9]

• Scale Reduction: Where feasible, reduce the scale of experiments to decrease the volume of waste produced.[8][9]

• Chemical Substitution: If possible for your application, substitute hazardous chemicals with non-hazardous or less hazardous alternatives.[8]

Section 4: Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the safe handling and disposal of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- waste.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing appropriate PPE. The choice of PPE is dictated by the chemical's hazards.

• Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[5]

• Hand Protection: Handle with compatible, chemical-impermeable gloves (e.g., nitrile). Gloves must be inspected before use and disposed of properly after handling.[5]

• Skin and Body Protection: Wear a lab coat. For larger quantities or in case of a spill, flame-retardant and impervious clothing is recommended.[5]

Step 2: Waste Segregation and Containerization

Proper segregation is fundamental to preventing dangerous chemical reactions.

• Segregation: Do NOT mix this waste with other waste streams, especially strong oxidizing agents. Keep halogenated and non-halogenated solvent wastes separate.

• Container Selection: Use a clean, leak-proof container that is chemically compatible with the dioxolane. High-density polyethylene (HDPE) or glass containers are typically appropriate. The original product container can be used if it is in good condition.[8][9]

• Container Integrity: Ensure the container is in good condition, with a tightly sealing cap.[4][11] Leave 10-15% of headspace in the container to allow for vapor expansion.[11]

Step 3: Labeling the Waste Container

Accurate labeling is a regulatory requirement and essential for safety.[8][11] The moment the first drop of waste enters the container, it must be labeled.

• Required Information: Your institution's hazardous waste label should include:

  • The words "Hazardous Waste" .

  • The full, unabbreviated chemical name: "Waste 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-" .[11]

  • The specific hazard(s): "Ignitable" .[11]

  • The accumulation start date (the date waste was first added).[11]

  • The name and contact information of the generating researcher or lab.

Step 4: Accumulation and Storage

Waste must be stored safely at or near the point of generation in a designated Satellite Accumulation Area (SAA) .[8][12]

• Location: The SAA must be under the control of the lab personnel generating the waste.[11][12]

• Storage Conditions: Since the waste is flammable, it must be stored in a designated flammable storage cabinet.[12] Keep the container away from heat, sparks, open flames, and direct sunlight.[2][4]

• Container Closure: Keep the waste container closed at all times except when actively adding waste.[8][11] This prevents the release of flammable vapors and contamination.

• Volume Limits: An SAA is limited to accumulating 55 gallons of hazardous waste or 1 quart of acutely hazardous waste. Once these limits are reached, the waste must be moved from the laboratory within three calendar days.[8]

Step 5: Arranging Final Disposal

Hazardous waste must be disposed of through your institution's Environmental Health & Safety (EHS or OESO) department or a licensed hazardous waste disposal company.[13]

• Request Pickup: Follow your institution's specific procedures to request a waste pickup. This is often done through an online system.

• Documentation: Ensure all paperwork, including any manifest system documents provided by the waste hauler, is completed accurately.[14] This is a crucial part of the "cradle-to-grave" tracking requirement.[7]

• NEVER: Never dispose of this chemical by pouring it down the drain or putting it in the regular trash.[5]

Logical Workflow for Disposal

The following diagram outlines the decision-making process for the proper disposal of chemical waste in a laboratory setting.

Caption: Disposal workflow from generation to final pickup.

References

• Managing Hazardous Chemical Waste in the Lab. (2021). American Laboratory. [Link]

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022). Tetra Tech. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. Environmental Marketing Services, LLC. [Link]

• Steps in Complying with Regulations for Hazardous Waste. (2025). US EPA. [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. (2011). National Academies Press (US). [Link]

• Laboratory Chemical Waste Management. CSIR IIP. [Link]

• Laboratory Chemical Waste Management Practices. (2020). Duke University Occupational and Environment Safety Office. [Link]

• Understanding EPA Waste Rules: What You Need to Know. (2026). Maine Labpack. [Link]

• Summary Chart of Hazardous Waste Permitting Regulations. (2025). US EPA. [Link]

• Properties, Uses and Safety of Dioxolane. (2023). Stanford Advanced Materials. [Link]

• Safety Data Sheet: 1,3-Dioxolane. Carl ROTH. [Link]

• 1,3-DIOXOLANE FOR SYNTHESIS - Loba Chemie. Loba Chemie. [Link]

• Safety Data Sheet: 1,3-Dioxolane. Carl ROTH. [Link]

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• 14. epa.gov [epa.gov]

Personal protective equipment for handling 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a discipline rooted in mechanistic chemistry. Understanding the molecular behavior of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- (also known as trans-2-hexenal propylene glycol acetal) is the foundation of handling it safely.

While frequently utilized as a specialized flavoring agent, fragrance adjuvant, or synthetic intermediate in drug development, its physicochemical properties—specifically its volatility, lipophilicity, and solvent characteristics—demand rigorous operational protocols.

The following guide provides an in-depth, self-validating framework for handling this cyclic acetal safely.

Hazard Assessment & Mechanistic Causality

Before selecting Personal Protective Equipment (PPE), we must understand why we are protecting ourselves. The hazards of this compound are directly driven by its molecular structure [1]:

• Flammability (H226): With a flash point of approximately 59.9°C, this compound is classified as a flammable liquid and vapor [2]. Its vapor pressure allows it to form ignitable mixtures in air at elevated ambient temperatures.

• Tissue Irritation (H315 / H319): The lipophilic nature of the dioxolane ring allows it to readily partition into the lipid bilayer of the stratum corneum (skin) and ocular mucosa. This causes rapid defatting, leading to acute skin irritation and serious eye irritation.

• Peroxide Formation: Like many ethers and acetals, the carbon adjacent to the oxygen atoms is susceptible to auto-oxidation. Upon prolonged exposure to atmospheric oxygen, it can form shock-sensitive peroxides, a mechanistic reality that dictates our storage and disposal strategies.

Figure 1: Causal relationship between the chemical hazards of 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)- and required safety mitigations.

Personal Protective Equipment (PPE) Matrix

To establish a self-validating safety system, your PPE must act as a layered defense against the specific physicochemical threats of the compound.

A. Hand Protection (Glove Selection)

• Incidental Splash Contact: Nitrile rubber gloves (minimum 0.11 mm thickness).

• Prolonged/Direct Contact: Butyl rubber or Silver Shield® gloves.

• Scientific Causality: Dioxolanes are excellent organic solvents that can rapidly permeate standard latex or thin nitrile. Nitrile is acceptable only for incidental splash protection, provided the gloves are removed and hands washed immediately upon contamination. For continuous handling or large-volume transfers, butyl rubber provides superior resistance to cyclic ethers.

B. Eye & Face Protection

• Requirement: Indirect-vented chemical splash goggles (ANSI Z87.1 or EN 166 compliant).

• Scientific Causality: Standard safety glasses with side shields are insufficient. The vapor pressure and liquid splash risk necessitate a full seal around the eyes to prevent the lipophilic compound from interacting with the corneal epithelium.

C. Body Protection

• Requirement: 100% Cotton or Flame-Resistant (FR) lab coat (e.g., Nomex®).

• Scientific Causality: Due to the H226 flammability hazard, synthetic materials (like polyester) must be strictly avoided. In the event of a flash fire, synthetic fibers will melt and fuse to the skin, causing severe thermal and chemical burns.

D. Respiratory Protection

• Requirement: All handling must occur within a certified Chemical Fume Hood. If a hood is unavailable or ventilation is compromised, a half-face respirator equipped with Organic Vapor (OV) cartridges is mandatory.

Quantitative Data & Hazard Summary

The following table summarizes the critical physicochemical parameters that dictate the handling parameters for this compound [1, 2].

Property / Parameter	Value / Classification	Operational Implication
CAS Number	94089-21-1	Unique identifier for SDS cross-referencing.
Molecular Weight	156.22 g/mol	Heavier than air; vapors will pool in low areas.
LogP (Octanol/Water)	~2.1	Highly lipophilic; easily penetrates biological membranes.
Flash Point	59.9°C	Flammable liquid; keep away from open flames/sparks.
GHS Hazard Codes	H226, H315, H319	Requires FR clothing, splash goggles, and fume hood.

Operational Workflow & Handling Protocol

Every protocol must be a self-validating system. Do not proceed to the next step unless the current step's validation check is successful.

Figure 2: Standard operating procedure workflow for handling 1,3-Dioxolane, 4-methyl-2-(1-pentenyl)-.

Step-by-Step Methodology:

• Preparation & Verification: Verify that the fume hood is operating at a face velocity of 80-100 fpm. Clear the workspace of incompatible materials (strong oxidizers, strong acids).

  • Self-Validation Checkpoint: Before opening the primary container, hold a Kimwipe near the bottom of the fume hood sash. It should be gently pulled inward, visually validating negative pressure. If the tissue is static or blows outward, abort the procedure immediately.

• PPE Donning: Inspect butyl or nitrile gloves for micro-tears by trapping air and squeezing. Don your FR lab coat and splash goggles.

• Grounding & Bonding: If transferring large volumes (e.g., >4 liters) from metal containers, attach grounding cables to mitigate electrostatic discharge, which could ignite the vapors.

• Dispensing: Open the chemical container only inside the fume hood. Use non-sparking spatulas or glass/PTFE pipettes. Avoid rapid pouring to minimize aerosol generation.

• Post-Handling (Critical Step): Seal the primary container tightly. Because acetals are prone to auto-oxidation, purge the headspace of the container with an inert gas (Nitrogen or Argon) before long-term storage to prevent peroxide formation.

Spill Response & Disposal Plan

In the event of a logistical failure, immediate and calculated action is required to prevent vapor ignition and exposure.

Immediate Spill Response:

• Isolate: Evacuate personnel from the immediate vicinity. Extinguish all nearby ignition sources and hot plates.

• Contain: Cover the spill with a non-combustible, inert absorbent material (e.g., dry sand, vermiculite, or a commercial universal absorbent).

  • Scientific Causality: Never use combustible materials like sawdust; the high surface area combined with the flammable liquid creates a severe fire hazard.

• Neutralize/Clean: Carefully sweep the absorbed mixture using non-sparking tools (e.g., plastic dustpans) and place it into a chemically compatible, sealable hazardous waste container.

• Ventilate: Allow the fume hood or room exhaust to clear residual vapors for at least 30 minutes before resuming normal operations.

Disposal Logistics:

• Waste Segregation: Classify as "Non-Halogenated Flammable Organic Waste." Do not mix with acidic waste streams, as low pH can trigger the exothermic hydrolysis of the acetal ring, releasing heat and volatile aldehydes.

• Regulatory Compliance: Dispose of via a licensed hazardous waste contractor in accordance with local environmental regulations (e.g., EPA RCRA guidelines for ignitable waste).

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 5370364: (E)-4-methyl-2-(pent-1-enyl)-1,3-dioxolane." PubChem,[Link]